1-(4-Pentylphenyl)ethanamine

Core Science & Biosynthesis

A Methodological Guide to Characterizing the Pharmacokinetic Properties of Novel 1-(4-Pentylphenyl)ethanamine Derivatives

Abstract

The development of novel therapeutics requires a thorough understanding of their pharmacokinetic (PK) profile, which governs their efficacy and safety. This guide provides a comprehensive technical framework for researchers, scientists, and drug development professionals on how to elucidate the pharmacokinetic properties of a novel chemical series, using 1-(4-pentylphenyl)ethanamine derivatives as a representative case. As specific public-domain data for this chemical class is limited, this document focuses on the strategic application of established, state-of-the-art methodologies for determining the Absorption, Distribution, Metabolism, and Excretion (ADME) characteristics of new chemical entities (NCEs). We will detail the causality behind experimental choices, provide step-by-step protocols for key in vitro assays, outline the design of in vivo studies, and discuss the importance of metabolite identification, all while adhering to the principles of scientific integrity and regulatory expectations.

Introduction: The Central Role of Pharmacokinetics in Drug Discovery

Pharmacokinetics (PK) is the study of the time course of a drug's journey through the body, encompassing the four fundamental processes of Absorption, Distribution, Metabolism, and Excretion (ADME).[1][2] A deep understanding of these processes is critical for the development of safe and effective medicines.[1] It allows scientists to predict drug concentrations at the site of action, optimize dosing regimens, and anticipate potential drug-drug interactions (DDIs) and toxicities.[3][4]

Early assessment of ADME properties is essential for identifying and weeding out weaker drug candidates, thereby reducing the high attrition rates seen in later stages of clinical trials.[5][6] This "fail fast, fail cheap" paradigm relies on a tiered approach, starting with high-throughput in vitro assays and progressing to more complex in vivo studies for the most promising candidates.[5] This guide will walk through this strategic sequence, providing the scientific rationale and practical methodologies for characterizing a novel series of compounds, exemplified by 1-(4-pentylphenyl)ethanamine derivatives.

The ADME Characterization Workflow

A systematic evaluation of a compound's ADME profile is a cornerstone of modern drug discovery. The process is designed to answer key questions at each stage, guiding the optimization of a chemical series.

Diagram: The Tiered ADME Characterization Workflow

Caption: A logical workflow for characterizing the ADME properties of a new chemical entity.

Part 1: In Vitro ADME Profiling – The Foundation

In vitro ADME assays are indispensable tools in early drug discovery.[7] They are cost-effective, time-efficient, and allow for the screening of many compounds before committing to resource-intensive in vivo studies.[8]

Absorption: Will the Compound Get In?

For orally administered drugs, absorption from the gastrointestinal tract is the first critical step.[9] We can predict this using several assays.

The Caco-2 permeability assay is a widely used in vitro model to predict human intestinal drug absorption.[10] Caco-2 cells, a human colon adenocarcinoma cell line, differentiate into a monolayer of polarized enterocytes that mimic the intestinal epithelial barrier, complete with tight junctions and functional efflux transporters like P-glycoprotein (P-gp).[10][11]

This assay provides the apparent permeability coefficient (Papp), a quantitative measure of the rate of passage of a compound across the cell monolayer.[11] By measuring transport in both directions (apical-to-basolateral and basolateral-to-apical), an efflux ratio can be calculated. An efflux ratio significantly greater than 1 suggests the compound is a substrate of an efflux transporter like P-gp, which can limit its absorption.[10]

Experimental Protocol: Bidirectional Caco-2 Permeability Assay [10][12]

• Cell Culture: Seed Caco-2 cells onto semi-permeable filter supports in transwell plates and culture for 21 days to allow for differentiation and monolayer formation.[13]

• Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer. Only use monolayers with TEER values above a pre-defined threshold (e.g., ≥200 Ω·cm²), which confirms the integrity of the tight junctions.[11][12]

• Assay Initiation (A-to-B):

  • Add the test compound (e.g., at 10 µM) in transport buffer (e.g., Hanks' Balanced Salt Solution) to the apical (A) side.

  • Add fresh transport buffer to the basolateral (B) side.

• Assay Initiation (B-to-A):

  • In a separate set of wells, add the test compound in transport buffer to the basolateral (B) side.

  • Add fresh transport buffer to the apical (A) side.

• Incubation: Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 2 hours).[10]

• Sampling: At the end of the incubation, collect samples from both the donor and receiver compartments.

• Quantification: Analyze the concentration of the test compound in all samples using a validated bioanalytical method, typically Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[11]

• Calculation:

  • Calculate the Papp value for both directions using the formula: Papp = (dQ/dt) / (A * C₀) Where dQ/dt is the rate of permeation, A is the surface area of the filter, and C₀ is the initial concentration in the donor compartment.

  • Calculate the Efflux Ratio = Papp (B-A) / Papp (A-B).

Distribution: Where Will the Compound Go?

Once absorbed, a drug distributes throughout the body, but only the unbound (free) fraction is available to interact with its target and exert a therapeutic effect.[14]

Many drugs bind to plasma proteins like albumin and alpha-1-acid glycoprotein.[15] This binding is reversible and affects the drug's distribution, metabolism, and excretion. High plasma protein binding can limit the amount of free drug available, potentially reducing efficacy. The most common method for determining PPB is equilibrium dialysis.[16][17]

Experimental Protocol: Equilibrium Dialysis for PPB [14]

• Device Preparation: Use a rapid equilibrium dialysis (RED) device, which consists of two chambers separated by a semipermeable membrane.

• Sample Addition: Add plasma (from the relevant species, e.g., human, rat) spiked with the test compound to one chamber, and phosphate-buffered saline (PBS) to the other chamber.

• Equilibration: Incubate the device at 37°C for a sufficient time (e.g., 4-6 hours) to allow the free drug to equilibrate across the membrane.[14][17]

• Sampling: After incubation, collect samples from both the plasma and buffer chambers.

• Analysis: Determine the concentration of the compound in both samples by LC-MS/MS.

• Calculation: The percentage of unbound drug is calculated from the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber.

Metabolism: How is the Compound Broken Down?

Metabolism, primarily occurring in the liver, transforms drugs into more water-soluble compounds (metabolites) that can be easily excreted.[1] The rate of metabolism determines a drug's half-life and potential for DDIs.

This assay measures the rate at which a compound is metabolized by liver enzymes, typically using liver microsomes, which are subcellular fractions rich in cytochrome P450 (CYP) enzymes.[18][19] The output is often expressed as in vitro half-life (t½) and intrinsic clearance (CLint), which can be used to predict in vivo hepatic clearance.[20]

Experimental Protocol: Liver Microsomal Stability Assay [19][20]

• Reaction Mixture: Prepare a reaction mixture containing liver microsomes (e.g., pooled human or rat) in a phosphate buffer (pH 7.4).

• Initiation: Pre-incubate the microsomes and the test compound (e.g., at 1 µM) at 37°C. Initiate the metabolic reaction by adding the cofactor NADPH.[19]

• Time Points: Collect aliquots at several time points (e.g., 0, 5, 15, 30, 45, 60 minutes).[20]

• Termination: Stop the reaction at each time point by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard. This also precipitates the proteins.

• Sample Processing: Centrifuge the samples to pellet the precipitated protein.

• Analysis: Analyze the supernatant for the remaining concentration of the parent compound by LC-MS/MS.

• Calculation:

  • Plot the natural log of the percentage of compound remaining versus time.

  • The slope of the line gives the rate constant of elimination (k).

  • Calculate half-life (t½) = 0.693 / k.

  • Calculate intrinsic clearance (CLint) based on the half-life and incubation conditions.

Table 1: Illustrative In Vitro ADME Data for Hypothetical 1-(4-Pentylphenyl)ethanamine Derivatives

Compound ID	Caco-2 Papp (A-B) (10⁻⁶ cm/s)	Efflux Ratio (B-A / A-B)	Plasma Protein Binding (% Unbound)	Microsomal Stability (t½, min)
Derivative A	15.2	1.1	25.4	> 60
Derivative B	1.8	8.5	5.1	12
Propranolol	20.5	1.0	12.0	25
Atenolol	0.5	1.2	95.0	> 60

Data is for illustrative purposes only. Propranolol (high permeability) and Atenolol (low permeability) are included as controls.

Part 2: Metabolite Identification and Reaction Phenotyping

Identifying the metabolic pathways of a drug is crucial for understanding its disposition and potential for forming active or toxic metabolites.[21][22]

Metabolite Identification (Met ID)

Met ID studies are performed to determine the chemical structures of metabolites.[23] This is typically done by incubating the parent drug with liver microsomes or hepatocytes and then analyzing the samples using high-resolution mass spectrometry (HRMS).[24] The data helps identify "metabolic soft spots" on the molecule, which are positions susceptible to metabolism.[25] This knowledge is invaluable for medicinal chemists, who can then modify these positions to improve metabolic stability.[25]

Diagram: Potential Metabolic Pathways for 1-(4-Pentylphenyl)ethanamine

Caption: Potential Phase I and Phase II metabolic pathways for the core scaffold.

CYP Reaction Phenotyping and Inhibition

It is essential to identify which specific CYP enzymes are responsible for metabolizing a drug (reaction phenotyping) and whether the drug inhibits or induces major CYP enzymes.[26] This information is critical for predicting drug-drug interactions (DDIs).[27] Regulatory agencies like the FDA provide clear guidance on conducting these studies.[28][29][30]

Part 3: In Vivo Pharmacokinetic Studies

While in vitro assays provide valuable predictions, in vivo studies are necessary to understand how a drug behaves in a whole organism.[4][31] These studies are typically first conducted in rodent species (e.g., mice or rats).[31]

Study Design

A typical first-in-animal PK study involves administering the compound to a group of animals via both intravenous (IV) and oral (PO) routes.[32]

• IV Administration: Provides a direct measure of systemic clearance (CL) and volume of distribution (Vd), as it bypasses the absorption phase (100% bioavailability).[2]

• PO Administration: Allows for the determination of oral bioavailability (F%), which is the fraction of the oral dose that reaches systemic circulation.

Blood samples are collected at multiple time points after dosing, and the drug concentration in plasma is measured using a validated bioanalytical method.[33][34][35]

Key Pharmacokinetic Parameters

The plasma concentration-time data is used to calculate key PK parameters:

• Maximum Concentration (Cmax): The highest concentration of the drug observed in the plasma.

• Time to Maximum Concentration (Tmax): The time at which Cmax is reached.

• Area Under the Curve (AUC): The total exposure of the drug over time.

• Clearance (CL): The volume of plasma cleared of the drug per unit of time.

• Volume of Distribution (Vd): The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.

• Half-life (t½): The time required for the drug concentration to decrease by half.

• Oral Bioavailability (F%): Calculated as (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100.

Table 2: Illustrative In Vivo Pharmacokinetic Data in Rats for a Hypothetical Derivative

Parameter	IV Administration (1 mg/kg)	PO Administration (5 mg/kg)
Cmax (ng/mL)	850 (at 5 min)	450
Tmax (h)	N/A	1.0
AUC (ng·h/mL)	1250	2800
CL (mL/min/kg)	13.3	N/A
Vd (L/kg)	2.5	N/A
t½ (h)	2.2	2.5
F (%)	N/A	44.8

Data is for illustrative purposes only.

Conclusion: Synthesizing the Data for Informed Decisions

Characterizing the pharmacokinetic properties of a novel chemical series like 1-(4-pentylphenyl)ethanamine derivatives is a multi-faceted process that requires a logical, tiered approach. By integrating data from a suite of in vitro and in vivo experiments, drug discovery teams can build a comprehensive understanding of a compound's ADME profile. This knowledge enables data-driven decisions, facilitates the optimization of drug candidates with favorable pharmacokinetic properties, and ultimately increases the probability of success in clinical development.[5] The methodologies described in this guide represent the industry standard for generating the robust and reliable data necessary to advance promising new chemical entities toward the clinic.

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Protocols & Analytical Methods

Application Note: Chiral Resolution Strategies for 1-(4-Pentylphenyl)ethanamine

Executive Summary & Rationale

1-(4-Pentylphenyl)ethanamine is a highly lipophilic, primary benzylic amine. Chiral amines of this class are indispensable building blocks in the synthesis of advanced active pharmaceutical ingredients (APIs), particularly those targeting central nervous system (CNS) receptors and metabolic pathways.

The presence of the para-pentyl group significantly alters the physicochemical profile of this molecule compared to the parent 1-phenylethylamine. The extended hydrocarbon tail increases lipophilicity (LogP), reduces aqueous solubility, and alters the crystal lattice packing energies of its salts. Consequently, standard resolution protocols designed for simple arylethylamines often fail, yielding oils or unfilterable gels.

This application note details two field-proven, self-validating methodologies for the enantiomeric resolution of racemic 1-(4-Pentylphenyl)ethanamine: Classical Diastereomeric Crystallization and Chemoenzymatic Dynamic Kinetic Resolution (DKR) . Experimental choices are grounded in thermodynamic principles and enzymatic causality to ensure scalable, high-yielding, and enantiopure (>99% ee) outcomes.

Method A: Classical Diastereomeric Salt Formation (Thermodynamic Resolution)

Principle and Causality

Classical resolution relies on reacting a racemic amine with an enantiopure chiral acid to form a pair of diastereomeric salts, which exhibit different solubilities[1]. For highly lipophilic amines like 1-(4-pentylphenyl)ethanamine, highly polar resolving agents like (+)-tartaric acid often fail to induce crystallization, as the resulting salts are prone to oiling out.

Instead, (R)-(-)-Mandelic Acid is selected. The phenyl ring of mandelic acid provides necessary π−π stacking and hydrophobic interactions with the pentylphenyl moiety, promoting rigid crystal lattice formation[2]. Furthermore, we employ the "half-equivalent" (Pope-Peachy) method. By adding only 0.5 equivalents of the chiral acid, the system is thermodynamically forced to precipitate the least soluble diastereomeric salt, leaving the opposite enantiomer in solution as a free base, drastically improving the enantiomeric excess (ee) of the first crop[3].

Experimental Protocol: Mandelic Acid Resolution

Self-Validation Checkpoint: Before scaling, always perform a 100 mg pilot crystallization to confirm the anti-solvent ratio (Ethyl Acetate:Ethanol) required for your specific ambient humidity and temperature.

• Salt Formation:

  • In a 500 mL jacketed reactor, dissolve 50.0 mmol (10.3 g) of racemic 1-(4-pentylphenyl)ethanamine in 100 mL of Ethyl Acetate (EtOAc).

  • In a separate flask, dissolve 25.0 mmol (3.8 g, 0.5 equiv) of (R)-(-)-Mandelic acid in 20 mL of absolute Ethanol (EtOH) at 40 °C.

  • Slowly add the mandelic acid solution to the amine solution under vigorous stirring.

• Controlled Nucleation:

  • Heat the mixture to 65 °C until a clear, homogeneous solution is achieved.

  • Causality: Rapid cooling traps impurities and the wrong diastereomer in the crystal lattice. Program the reactor to cool at a strict rate of -0.5 °C/min down to 20 °C.

• Isolation:

  • Stir at 20 °C for 4 hours. Filter the resulting white crystalline solid under a vacuum and wash with 15 mL of cold EtOAc.

• Freebasing (Recovery of the Amine):

  • Suspend the isolated salt in 50 mL of Dichloromethane (DCM) and add 50 mL of 2M NaOH aqueous solution.

  • Stir vigorously for 30 minutes. The alkaline environment breaks the salt, driving the free amine into the organic (DCM) layer and the sodium mandelate into the aqueous layer.

  • Separate the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the enriched (R)-amine.

• Validation:

  • Analyze the free amine via Chiral HPLC (e.g., Chiralcel OD-H, Hexane/IPA 90:10, 1.0 mL/min, UV 254 nm). If ee is < 98%, perform a single recrystallization of the salt from EtOAc/EtOH (5:1) before freebasing.

Caption: Workflow of classical diastereomeric salt resolution using the half-equivalent method.

Method B: Chemoenzymatic Dynamic Kinetic Resolution (DKR)

Principle and Causality

Traditional Kinetic Resolution (KR) using lipases is capped at a 50% theoretical yield because the enzyme only reacts with one enantiomer[4]. To overcome this, Dynamic Kinetic Resolution (DKR) couples the enzymatic acylation with an in situ transition-metal racemization catalyst[5].

For 1-arylethylamines, Candida antarctica lipase B (CAL-B) exhibits exceptional (R)-selectivity. The enzyme's stereobinding pocket perfectly accommodates the bulky 4-pentylphenyl group in its large subsite and the methyl group in its small subsite, selectively acylating the (R)-amine[6].

To recycle the unreactive (S)-amine in situ, we utilize Shvo's Catalyst (a cyclopentadienone-ligated ruthenium complex). Shvo's catalyst operates via a hydrogen-transfer mechanism: it dehydrogenates the unreactive (S)-amine to an achiral imine, and then immediately re-hydrogenates it to a racemic mixture[7]. Because CAL-B continuously siphons off the (R)-enantiomer, Le Chatelier's principle drives the entire racemic pool toward the enantiopure (R)-amide, allowing for theoretical yields approaching 100%[8]. Isopropyl acetate is chosen as the acyl donor because it is non-acidic and does not denature the enzyme[9].

Experimental Protocol: DKR with CAL-B and Shvo's Catalyst

Self-Validation Checkpoint: Shvo's catalyst is sensitive to oxygen. The entire system must be rigorously degassed (freeze-pump-thaw) to prevent catalyst deactivation and ensure the racemization rate outpaces the background uncatalyzed acylation.

• System Preparation:

  • In a flame-dried Schlenk tube under an Argon atmosphere, add 10.0 mmol of racemic 1-(4-pentylphenyl)ethanamine.

  • Add 40 mL of anhydrous Toluene and 15.0 mmol (1.5 equiv) of Isopropyl Acetate (acyl donor).

• Catalyst Addition:

  • Add 0.4 mmol (4 mol%) of Shvo's Catalyst and 1.0 mmol of Na₂CO₃.

  • Causality: Na₂CO₃ acts as a mild base to suppress any trace acid formation that could prematurely protonate the amine, rendering it invisible to both the enzyme and the Ru-catalyst[5].

• Enzymatic Acylation:

  • Add 100 mg of immobilized CAL-B (Novozym 435).

  • Seal the tube and heat the reaction to 85 °C.

  • Causality: 85 °C is the optimal thermodynamic sweet spot. Below this, the ruthenium-catalyzed racemization is too slow; above this, the CAL-B enzyme begins to denature.

• Monitoring and Isolation:

  • Stir for 48 hours. Monitor conversion via GC-MS.

  • Upon completion, cool to room temperature and filter the mixture through a Celite pad to remove the immobilized enzyme and inorganic salts (the enzyme can be washed with MTBE and reused).

  • Concentrate the filtrate. The resulting (R)-N-(1-(4-pentylphenyl)ethyl)acetamide can be purified via flash chromatography (Hexane/EtOAc).

• Amide Cleavage (Optional):

  • To recover the free (R)-amine, reflux the amide in 6M HCl for 12 hours, followed by alkaline workup.

Caption: Chemoenzymatic Dynamic Kinetic Resolution (DKR) combining CAL-B and Shvo's catalyst.

Quantitative Method Comparison

The selection of a resolution method depends heavily on the project phase (discovery vs. process scale) and the required enantiomer.

Parameter	Diastereomeric Crystallization	Dynamic Kinetic Resolution (DKR)	Preparative Chiral SFC (Chromatography)
Max Theoretical Yield	50% (per crystallization)	100%	50% (without external racemization)
Enantiomeric Excess	90 - 98% (requires recrystallization)	> 99% (highly selective)	> 99%
Scalability	Excellent (Multi-kilogram)	Moderate (Limited by Ru-catalyst cost)	Low to Moderate (Milligram to Gram)
Target Product State	Free Amine	Protected Amide (requires hydrolysis)	Free Amine
Primary Cost Driver	Solvent volumes, Chiral Acid	Shvo's Catalyst, CAL-B Resin	Chiral Stationary Phase, Instrument time

References

• Time-Dependent Resolution of an Atropisomeric 1-Arylpyrrole by a Novel 1-Arylethylamine Saltforming Agent. nih.gov. 1

• An Improved Resolution of (±)-1-Phenylethylamine. researchgate.net. 3

• Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines. organic-chemistry.org. 5

• Resolution of methyl-1-phenylethylamines by acidic derivatives of 1-phenylethylamine. researchgate.net. 2

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. rsc.org. 4

• Development of dynamic kinetic resolution on large scale for (±)-1-phenylethylamine. beilstein-journals.org. 8

• 'Easy-on, easy-off' resolution of chiral 1-phenylethylamine catalyzed by Candida antarctica lipase B. researchgate.net. 6

• Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines (Shvo's Catalyst). organic-chemistry.org. 9

• Discovery, Applications, and Catalytic Mechanisms of Shvo's Catalyst. acs.org. 7

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Application Note: Chromatographic Profiling and Enantioseparation of 1-(4-Pentylphenyl)ethanamine

Executive Summary

1-(4-Pentylphenyl)ethanamine is a chiral primary amine characterized by a highly lipophilic para-pentyl substitution on the phenyl ring. In drug development and synthetic validation, the accurate determination of both its chemical purity and enantiomeric excess (ee) is critical. However, the molecule presents a dual chromatographic challenge: the basic primary amine (pKa ~9.5) strongly interacts with residual silanols causing severe peak tailing, while the pentyl chain induces excessive hydrophobic retention.

This application note provides field-proven, self-validating protocols for both achiral purity analysis via Reversed-Phase HPLC (RP-HPLC) and direct enantiomeric resolution via Polar Organic Chiral HPLC.

Physicochemical Profiling & Chromatographic Causality

To design a robust separation method, we must deconstruct the analyte's structural impact on stationary phase interactions:

• The Primary Amine: At neutral or acidic pH, the amine is protonated ( NH3+​ ). This leads to secondary ion-exchange interactions with negatively charged silanols ( SiO− ) on silica-based columns, destroying peak symmetry.

• The Pentyl Group: This highly lipophilic tail dominates the molecule's partitioning behavior. In RP-HPLC, it requires a high percentage of organic modifier to elute.

• The Chiral Center: Located at the ethylamine junction, enantiomeric resolution requires a Chiral Stationary Phase (CSP) capable of forming a three-point interaction (hydrogen bonding, steric hindrance, and π−π stacking) near this specific node.

Chromatographic workflow for achiral and chiral analysis of 1-(4-Pentylphenyl)ethanamine.

Protocol 1: Achiral Purity Analysis (RP-HPLC)

Mechanistic Justification

To overcome the severe tailing caused by the primary amine, this protocol utilizes a high-pH mobile phase (pH 10.0). At pH 10.0, the primary amine is deprotonated and neutral. This completely eliminates secondary ion-exchange interactions with the silica matrix, allowing the molecule to be retained purely based on the hydrophobic partitioning of its pentylphenyl group. Because standard silica dissolves above pH 8.0, a hybrid-silica C18 column (e.g., Waters XBridge) is mandatory for this self-validating system.

Step-by-Step Methodology

• Buffer Preparation: Dissolve 0.79 g of Ammonium Bicarbonate in 1 L of LC-MS grade water (10 mM). Adjust the pH to 10.0 using dilute Ammonium Hydroxide. Filter through a 0.22 µm nylon membrane.

• Sample Preparation: Dissolve 1-(4-Pentylphenyl)ethanamine in a 50:50 mixture of Water:Acetonitrile to achieve a final concentration of 1.0 mg/mL. Vortex until fully dissolved.

• Equilibration: Purge the hybrid C18 column with 95% Buffer / 5% Acetonitrile for 15 column volumes to establish the high-pH environment.

• Execution: Inject 5 µL of the sample and run the gradient program outlined in Table 1.

Table 1: RP-HPLC Method Parameters

Parameter	Specification
Column	Waters XBridge C18 (4.6 x 150 mm, 5 µm)
Mobile Phase A	10 mM Ammonium Bicarbonate in Water (pH 10.0)
Mobile Phase B	Acetonitrile (LC-MS Grade)
Gradient Program	0-2 min: 10% B 2-12 min: 10% → 95% B 12-15 min: 95% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 214 nm
Expected Tailing	Tf​ < 1.1 (Symmetrical peak)

Protocol 2: Direct Enantiomeric Resolution (Chiral HPLC)

Mechanistic Justification

For the separation of primary amine enantiomers, the Larihc CF6-P column (isopropyl-derivatized cyclofructan 6) is widely regarded as the premier stationary phase, often referred to as the "king column" for primary amines [1]. The cyclofructan core forms highly specific inclusion complexes with the primary amine via hydrogen bonding.

Crucial Additive Causality: The choice of mobile phase additive dictates the success of the chiral recognition. While butylamine is a standard additive for polysaccharide columns (like Chiralpak IB), it actively degrades the enantio-recognition capability of cyclofructan columns. Triethylamine (TEA) is the mandatory silanol-masking agent for Larihc CF6-P [2]. Furthermore, operating in Polar Organic (PO) mode (Acetonitrile/Methanol) provides the optimal dielectric environment for the primary amine to interact with the crown ether core, significantly outperforming reversed-phase conditions where water aggressively competes for hydrogen bonding sites [3].

(Note: If utilizing a cellulose-based alternative like Chiralpak IB, ethylenediamine (EDA) is recommended over diethylamine (DEA) to induce better peak shape for highly basic compounds )[4].

Chiral recognition mechanism between the primary amine and Cyclofructan 6 core.

Step-by-Step Methodology

• Mobile Phase Preparation: Mix 900 mL of Acetonitrile with 100 mL of Methanol. Add 3.0 mL of Glacial Acetic Acid (0.3% v/v) and 2.0 mL of Triethylamine (0.2% v/v). The volatile acid/base buffer modulates the protonation state of the amine while masking residual silanols.

• Sample Preparation: Dissolve the racemic 1-(4-Pentylphenyl)ethanamine directly in the prepared mobile phase to a concentration of 0.5 mg/mL.

• Equilibration: Flush the Larihc CF6-P column at 1.0 mL/min until a stable baseline is achieved (approx. 30 minutes).

• Execution: Inject 10 µL of the sample. The high lipophilicity of the pentyl group will not cause excessive retention here because the polar organic mobile phase acts as a strong eluent.

Table 2: Chiral HPLC Method Parameters

Parameter	Specification
Column	Larihc CF6-P (4.6 x 250 mm, 5 µm)
Mobile Phase	Acetonitrile / Methanol (90:10, v/v)
Additives	0.3% Acetic Acid / 0.2% Triethylamine (TEA)
Elution Mode	Isocratic
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 214 nm and 254 nm
Expected Resolution	Rs​ > 2.0 (Baseline separation)

References

• Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns . PubMed (Journal of Pharmaceutical and Biomedical Analysis).[Link]

• Enantiomeric Separations of Illicit Drugs and Controlled Substances Using Cyclofructan Based (LARIHC) and Cyclobond I 2000 RSP HPLC Chiral Stationary Phases . NCBI PMC.[Link]

• INSTRUCTION MANUAL FOR CHIRALPAK IE COLUMNS / General Guidelines . Daicel Chiral Technologies.[Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enantiomeric Separations of Illicit Drugs and Controlled Substances Using Cyclofructan Based (LARIHC) and Cyclobond I 2000 RSP HPLC Chiral Stationary Phases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ct-k.com [ct-k.com]

Technical Notes & Optimization

Technical Support Center: Enantiomeric Enrichment of 1-(4-Pentylphenyl)ethanamine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with 1-(4-Pentylphenyl)ethanamine . This highly lipophilic 1-arylethylamine is a valuable chiral building block, but its bulky para-pentyl chain frequently complicates standard resolution and asymmetric synthesis protocols.

Below, you will find field-proven troubleshooting guides, causal explanations for reaction failures, and self-validating protocols to ensure you achieve >99% enantiomeric excess (ee).

Workflow Visualization

Fig 1. Divergent strategies for achieving high enantiomeric excess of 1-(4-Pentylphenyl)ethanamine.

FAQ & Troubleshooting Guides

1. Biocatalysis: ω -Transaminase Asymmetric Synthesis

Q: My ω -transaminase conversion of 4-pentylacetophenone stalls at 20%, yielding poor ee. How can I drive the reaction to completion?

Causality & Expert Insight: The transamination of ketones is thermodynamically unfavorable because the equilibrium heavily favors the starting ketone. Furthermore, wild-type transaminases suffer from severe product inhibition by the resulting acetophenone derivatives[1]. Compounding this, the highly lipophilic 4-pentyl group limits aqueous solubility, causing the substrate to partition away from the enzyme's active site.

Self-Validating Protocol: To overcome this, you must use an engineered enzyme devoid of product inhibition and drive Le Chatelier's principle using a sacrificial amine donor.

• Substrate Solubilization: Dissolve 4-pentylacetophenone (100 mM) in 15% v/v DMSO to ensure bioavailability.

• Enzyme Selection: Utilize a robust, engineered ω -transaminase. FRESCO-stabilized mutants of Pseudomonas jessenii[2] or the wild-type Ochrobactrum anthropi ω -TA[1] are highly recommended as they lack severe product inhibition.

• Equilibrium Shift: Use isopropylamine (IPA) as the amine donor in massive excess (1 M).

• Reaction Matrix: Buffer the system with 100 mM HEPES (pH 8.0) and 1 mM Pyridoxal 5′-phosphate (PLP) cofactor. Incubate at 45°C for 24-48 hours. Remove the volatile acetone byproduct via a gentle nitrogen sweep to irreversibly pull the equilibrium forward.

• Validation: Extract the mixture with MTBE and analyze via Chiral HPLC (e.g., Chiralcel OD-H). The protocol self-validates when the chromatogram shows >95% substrate depletion and >99% ee of the product.

2. Chiral Auxiliary: Ellman's Sulfinamide Approach

Q: When reducing the tert-butanesulfinyl imine of 4-pentylacetophenone, my diastereomeric ratio (dr) is only 3:1. How do I achieve >99:1 dr?

Causality & Expert Insight: The stereochemical outcome of Ellman's sulfinamide reduction depends entirely on the transition state geometry[3]. Using standard NaBH4​ in methanol proceeds via an open transition state, leading to poor facial selectivity. To improve the dr, you must force the molecule into a rigid, closed transition state. Bulky hydride donors like L-Selectride in non-polar solvents (THF) coordinate with the sulfinyl oxygen, forming a rigid six-membered chair-like transition state. This sterically blocks one face, forcing the hydride to attack from the less hindered trajectory. This exact methodology is standard in the synthesis of complex arylethylamine drugs like Apremilast[4].

Self-Validating Protocol:

• Imine Formation: React 4-pentylacetophenone with (R)-tert-butanesulfinamide (1.1 eq) and Ti(OEt)4​ (2.0 eq) in dry THF at 70°C for 12 hours.

• Solvent Swap & Cooling: Concentrate the mixture and redissolve the purified imine in anhydrous THF. Cool strictly to -78°C under argon.

• Stereoselective Reduction: Dropwise add L-Selectride (1.5 eq, 1M in THF). The ultra-low temperature minimizes conformational flexibility. Stir for 4 hours.

• Quench & Validation: Quench with saturated NH4​Cl . Isolate the intermediate and validate via 1H NMR; the presence of a single sulfinamide methyl doublet confirms >98:2 dr.

• Deprotection: Cleave the auxiliary using 4M HCl in dioxane to yield the free amine without eroding the established ee.

3. Classical Resolution: Diastereomeric Salt Formation

Q: Resolving racemic 1-(4-Pentylphenyl)ethanamine with (R)-mandelic acid in ethanol/water yields crystals with only ~50% ee. Why is the resolution failing?

Causality & Expert Insight: Classical resolution relies on a significant solubility differential between the (R,R) and (S,R) diastereomeric salts. The para-pentyl chain is highly lipophilic, which drastically increases the solubility of both salts in protic solvent mixtures like ethanol/water. This causes rapid, unselective supersaturation and co-crystallization.

Self-Validating Protocol:

• Resolving Agent Swap: Abandon mandelic acid. Use a highly lipophilic resolving agent like Di-p-toluoyl-D-tartaric acid (D-DTTA), which establishes strong π−π stacking interactions with the pentylphenyl moiety.

• Solvent Optimization: Switch to a moderately non-polar system, such as Ethyl Acetate/Hexanes (1:1), to selectively suppress the solubility of the target diastereomer.

• Controlled Crystallization: Dissolve the racemate and D-DTTA (0.5 eq) in boiling EtOAc/Hexanes. Cool slowly to room temperature at a rate of 0.1°C/min without agitation to promote large, thermodynamically pure crystal growth.

• Validation: Filter the crystals, free-base a 10 mg aliquot with 1M NaOH, extract into DCM, and check the ee via Chiral GC. A successful first pass will yield >90% ee. Recrystallize the salt once more from the same solvent system to validate final purity at >99% ee.

Quantitative Data Summary

The following table summarizes the expected quantitative outcomes and operational parameters for the three methodologies discussed above.

Methodology	Typical Yield (%)	Max ee (%)	Scalability	Cost & Complexity	Primary Byproduct / Waste
ω -Transaminase	85 - 92%	>99%	High (Industrial)	Low Cost / Low Complexity	Acetone
Ellman's Auxiliary	70 - 80%	98 - 99%	Medium	High Cost / High Complexity	Chiral Auxiliary Byproducts
Classical Resolution	35 - 40% (max 50%)	95 - 99%	High	Low Cost / Medium Complexity	Unwanted Enantiomer Salt

References

• Robust ω-Transaminases by Computational Stabilization of the Subunit Interface Source: PubMed Central (PMC) / NIH
• ω-Transaminase from Ochrobactrum anthropi Is Devoid of Substrate and Product Inhibitions Source: Applied and Environmental Microbiology / ASM Journals
• New Strategies for the Transition-Metal Catalyzed Synthesis of Aliphatic Amines Source: Chemical Reviews / ACS Public
• A Review on Synthetic Advances toward the Synthesis of Apremilast, an Anti-inflammatory Drug Source: Organic Process Research & Development / ACS Public

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. Robust ω-Transaminases by Computational Stabilization of the Subunit Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stability &amp; Storage of 1-(4-Pentylphenyl)ethanamine

Welcome to the Technical Support Center for 1-(4-Pentylphenyl)ethanamine. As a primary phenethylamine derivative featuring a lipophilic pentyl chain, this compound is a valuable building block in drug development and synthetic chemistry. However, like all primary amines, it is inherently reactive and highly susceptible to environmental degradation if mishandled.

This guide is designed for researchers and scientists to understand the mechanistic vulnerabilities of this compound, troubleshoot common degradation issues, and implement self-validating standard operating procedures (SOPs) for long-term storage.

Mechanistic Vulnerabilities: The Causality of Degradation

To effectively prevent degradation, we must first understand the chemical causality behind it. 1-(4-Pentylphenyl)ethanamine primarily degrades via two distinct environmental pathways:

• Oxidative Degradation (N-Oxidation): The primary amine group is highly susceptible to oxidation when exposed to atmospheric oxygen. This process is often photocatalyzed by ambient UV/Vis light or trace transition metals. The oxidation pathway typically leads to the formation of hydroxylamines, imines, and eventually cleavage into aldehydes[1].

• CO₂-Induced Carbamate Formation: Primary amines act as strong nucleophiles. When exposed to ambient air, the lone pair of electrons on the nitrogen atom attacks the electrophilic carbon of atmospheric carbon dioxide (CO₂). This forms a carbamic acid intermediate, which rapidly reacts with a second free-base amine molecule to precipitate as an insoluble ammonium carbamate salt[2][3].

Logical relationship of primary amine degradation pathways.

Troubleshooting & FAQs

Q1: My stock solution of 1-(4-Pentylphenyl)ethanamine has turned yellow/brown over the last few months. Is it still usable? A: The yellowing is a classic spectroscopic indicator of oxidative degradation, specifically the formation of imines or N-oxides[1]. If your downstream application involves sensitive coupling reactions or strict stoichiometric requirements, you should discard the batch or purify it. To prevent this, you must purge the headspace of your storage vial with an inert gas. Argon is highly preferred over Nitrogen because Argon is denser than air; it sinks and forms a protective physical blanket directly over the liquid phase, whereas Nitrogen easily mixes with ambient air upon opening[4].

Q2: I have noticed a white, crusty solid forming around the cap and threads of my reagent bottle. What is this, and how do I stop it? A: This white solid is an ammonium carbamate salt, formed by the nucleophilic attack of the amine on atmospheric CO₂[2][3]. Every time the bottle is opened in ambient air, CO₂ enters. When you close the cap, the trapped CO₂ reacts with the amine residue on the threads. Fix: Always wipe the threads clean with a lint-free wipe before sealing. Use PTFE-lined caps (which are impermeable to gases) and wrap the exterior seal tightly with Parafilm to block moisture and CO₂ ingress[1].

Q3: Does the addition of the para-pentyl chain affect the compound's stability compared to standard phenethylamine? A: Mechanistically, no. While the lipophilic pentyl chain drastically decreases the compound's aqueous solubility and alters its partition coefficient, it is located at the para position of the phenyl ring. It does not significantly alter the electronic density or the steric hindrance of the distant primary amine group. Therefore, the oxidative and CO₂-induced degradation kinetics remain nearly identical to standard phenethylamine derivatives[2].

Q4: What are the absolute optimal long-term storage conditions for the neat (undiluted) compound? A: The compound should be stored at -20°C in a tightly sealed amber glass vial (to prevent photocatalyzed oxidation) under an Argon atmosphere [1].

Quantitative Stability Data

The following table summarizes the expected shelf life and primary degradation profiles of 1-(4-Pentylphenyl)ethanamine under various storage conditions.

Storage Condition	Atmosphere	Temperature	Light Exposure	Expected Shelf Life	Primary Degradant
Optimal	Argon	-20°C	Dark (Amber Vial)	> 24 months	None detectable
Acceptable	Nitrogen	2°C to 8°C	Dark (Amber Vial)	6 to 12 months	Trace N-oxides
Suboptimal	Ambient Air	20°C (RT)	Dark	1 to 3 months	Carbamate salts
Poor	Ambient Air	20°C (RT)	Ambient Light	< 2 weeks	Imines, Aldehydes

Standard Operating Procedures (SOPs)

To ensure scientific trustworthiness, the following protocols are designed as self-validating systems , meaning they include built-in checks to confirm the success of the procedure.

SOP 1: Inert Aliquoting and Long-Term Storage

Repeated freeze-thaw cycles and atmospheric exposure during pipetting are the primary drivers of degradation. Aliquoting the bulk reagent upon receipt is mandatory.

Step-by-Step Methodology:

• Preparation: Bake amber glass vials and PTFE-lined caps at 120°C for 2 hours to drive off surface moisture. Allow them to cool in a desiccator.

• Transfer: Move the bulk reagent and the baked vials into a glovebox purged with Argon (O₂ levels < 5 ppm).

• Aliquoting: Dispense the required working volumes (e.g., 1 mL) into the individual amber vials.

• Sealing: Seal tightly with the PTFE-lined caps. Wrap the junction between the cap and the vial with Parafilm.

• Self-Validation (Gravimetric Tracking): Weigh each sealed vial on an analytical balance and record the mass on the label. A stable weight over 6 months confirms the integrity of the seal; an increase in mass indicates CO₂/moisture ingress.

• Storage: Transfer the aliquots to a -20°C freezer.

Step-by-step workflow for inert aliquoting and storage.

SOP 2: Recovery of Free Base from Carbamate Salts (Acid-Base Extraction)

If your reagent has formed a white carbamate crust, the free base amine can be recovered using a simple acid-base extraction, leveraging the pH-dependent solubility of the compound.

Step-by-Step Methodology:

• Dissolution (Acidification): Dissolve the degraded amine/carbamate mixture in a 1M HCl aqueous solution. Causality: The low pH protonates the amine, breaking down the carbamate salt and releasing CO₂ gas (visible as slight effervescence). The protonated amine is highly water-soluble.

• Washing: Wash the aqueous layer with Diethyl Ether to remove any neutral organic impurities (e.g., aldehydes from oxidative cleavage). Discard the organic layer.

• Basification: Slowly add 2M NaOH to the aqueous layer while stirring in an ice bath (the neutralization is exothermic).

• Self-Validation (pH Check): Use pH paper to confirm the aqueous layer has reached a pH > 11. Causality: The pKa of phenethylamine derivatives is typically around 9.8. A pH of 11+ ensures >90% of the compound is deprotonated back into its lipophilic free-base form.

• Extraction: Extract the milky aqueous layer 3 times with Dichloromethane (DCM). The free base will partition into the organic DCM layer.

• Drying & Concentration: Dry the combined DCM layers over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the purified 1-(4-Pentylphenyl)ethanamine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Contributions of CO2, O2, and H2O to the Oxidative Stability of Solid Amine Direct Air Capture Sorbents at Intermediate Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tcichemicals.com [tcichemicals.com]

reducing side reactions in 1-(4-Pentylphenyl)ethanamine production

Welcome to the Technical Support Center for the synthesis of 1-(4-Pentylphenyl)ethanamine . As a chiral primary amine, this molecule is a critical intermediate in drug development. However, its production via reductive amination or oxime hydrogenation is frequently plagued by chemoselectivity issues, overalkylation, and structural rearrangements.

This guide is designed by application scientists to help you troubleshoot these specific side reactions. We focus on the causality behind reaction failures and provide self-validating protocols to ensure high-yield, high-purity primary amine production.

Part 1: Reductive Amination Troubleshooting

The direct reductive amination of 4-pentylacetophenone is the most common synthetic route, but it is highly susceptible to kinetic competition, leading to unwanted side products.

Reaction pathways and side reactions in the reductive amination of 4-pentylacetophenone.

Q: Why am I seeing high levels of secondary amine during the reductive amination of 4-pentylacetophenone? A: Overalkylation is a kinetically driven side reaction. Once the primary amine (1-(4-pentylphenyl)ethanamine) forms, it is significantly more nucleophilic than the ammonia source. It competes for the unreacted ketone or the imine intermediate, forming a secondary Schiff base that is subsequently reduced to the secondary amine[1]. Solution: To suppress this, you must shift the equilibrium and control the reduction rate. Use a highly selective reducing agent like Sodium Triacetoxyborohydride (NaBH(OAc)3) combined with a massive molar excess (10 eq) of ammonium acetate (NH4OAc). Alternatively, employing advanced heterogeneous systems like Cobalt nanoparticles (Co-Ph@SiO2) under an H2/NH3 atmosphere completely suppresses secondary amine formation by stabilizing the primary amine desorption from the catalyst surface[2].

Q: How do I prevent premature reduction of the ketone to 1-(4-pentylphenyl)ethanol? A: Premature reduction occurs when the reducing agent acts on the carbonyl carbon before the imine condensation is complete. Solution: Decouple the condensation and reduction steps by using an indirect reductive amination protocol. Introduce a Lewis acid like Titanium(IV) isopropoxide (Ti(OiPr)4) to activate the carbonyl and drive the imine formation to 100% completion before introducing a mild reductant like NaBH3CN[1].

Part 2: Oxime Reduction Troubleshooting

For substrates where reductive amination fails, synthesizing 4-pentylacetophenone oxime followed by catalytic hydrogenation is a robust alternative. However, the N-O bond cleavage presents its own challenges.

Oxime hydrogenation pathways highlighting Beckmann rearrangement and overalkylation risks.

Q: We are using the oxime reduction route but are detecting amide byproducts. What is causing this? A: The presence of amides indicates a Beckmann rearrangement. This side reaction is strictly triggered by acidic conditions, which protonate the oxime hydroxyl group, converting it into a superior leaving group and forcing the anti-alkyl group to migrate[3]. Solution: The hydrogenation must be conducted under strictly basic conditions. Utilizing Raney Nickel in a methanolic ammonia solvent system neutralizes trace acids, prevents the Beckmann rearrangement, and facilitates clean N-O bond cleavage to yield the primary amine[4].

Part 3: Quantitative Data & Strategy Comparison

The table below summarizes the causality of side reactions based on the chosen synthetic strategy and highlights the expected selectivity for the primary amine.

Synthetic Strategy	Reagents / Catalyst	Primary Amine Selectivity	Major Side Product	Causality of Side Product
Direct Reductive Amination	NaBH4, NH3, MeOH	Low (~45%)	Alcohol (20%), Sec. Amine (35%)	High reductant reactivity causes premature carbonyl reduction; poor chemoselectivity.
Direct Reductive Amination	NaBH(OAc)3, NH4OAc (10 eq)	High (~85%)	Sec. Amine (<10%)	Mild reductant prevents alcohol formation; excess NH3 shifts equilibrium away from overalkylation.
Indirect Reductive Amination	Ti(OiPr)4 then NaBH3CN	Very High (>90%)	Alcohol (<3%)	Decoupled kinetics; imine formation is forced to completion before reduction begins.
Catalytic Hydrogenation	Co-Ph@SiO2, H2/NH3	Excellent (>95%)	None detected	Catalyst surface sterically hinders secondary Schiff base formation and stabilizes primary amine.
Oxime Hydrogenation	Raney Ni, NH3/MeOH	High (~91%)	Sec. Amine (~5%)	Basic conditions prevent Beckmann rearrangement and accelerate N-O cleavage.

Part 4: Self-Validating Experimental Protocols

To guarantee reproducibility and prevent batch-loss, implement the following self-validating methodologies.

Protocol A: Indirect Reductive Amination using Ti(OiPr)4

This protocol utilizes decoupled kinetics to eliminate the alcohol side product.

• Condensation: Charge a flame-dried round-bottom flask with 4-pentylacetophenone (1.0 eq) and a 2.0 M solution of ammonia in ethanol (10.0 eq). Stir under an inert N2 atmosphere.

• Activation: Add Titanium(IV) isopropoxide (1.2 eq) dropwise at room temperature. Stir for 10-12 hours. The Ti(OiPr)4 acts as both a Lewis acid to activate the ketone and a water scavenger to drive imine formation.

• Validation Checkpoint (Critical): Withdraw a 50 µL aliquot, quench in aqueous NaHCO3, extract with ethyl acetate, and analyze via GC-FID. Do not proceed to step 4 until the 4-pentylacetophenone peak area is <2%. Proceeding prematurely guarantees alcohol byproduct formation.

• Reduction: Cool the reaction mixture to 0 °C. Add Sodium cyanoborohydride (NaBH3CN) (1.5 eq) in small portions. Warm to room temperature and stir for an additional 4 hours.

• Workup: Quench with water to precipitate titanium dioxide salts. Filter the suspension through a Celite pad, extract the filtrate with ethyl acetate, dry over Na2SO4, and concentrate in vacuo.

Protocol B: Oxime Hydrogenation under Basic Conditions

This protocol utilizes a basic environment to prevent the Beckmann rearrangement during N-O cleavage.

• Preparation: Dissolve 4-pentylacetophenone oxime (1.0 eq) in methanolic ammonia (2 M, 10 mL/mmol). The basic environment is mandatory to prevent acid-catalyzed amide formation.

• Catalyst Loading: Add a slurry of Raney Nickel catalyst (approx. 10% w/w relative to oxime) carefully under an inert atmosphere. (Caution: Raney Ni is highly pyrophoric; never allow it to dry).

• Hydrogenation: Transfer the mixture to a high-pressure Parr reactor. Purge the headspace with H2 gas three times, then pressurize to 15 bar. Heat the reaction to 50 °C and stir vigorously.

• Validation Checkpoint (Critical): Monitor the hydrogen uptake curve via the reactor's pressure gauge. The reaction is validated as complete only when the pressure stabilizes and ceases to drop for at least 1 hour, indicating complete reduction of both the C=N and N-O bonds.

• Workup: Depressurize the reactor, filter the catalyst through a pad of Celite under a blanket of N2, and concentrate the filtrate to yield the crude primary amine.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. mdpi.com [mdpi.com]
• 3. Primary amines from alkenes and carbonyl compounds: highly selective hydrogenation of oximes using a homogeneous Ru-catalyst - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D4CY00368C [pubs.rsc.org]
• 4. Heterogeneous Catalysis as an Efficient Tool for Selective Hydrogenation of Oximes to Amines and Hydroxylamines [mdpi.com]

Technical Support Center: Overcoming Solubility Challenges with 1-(4-Pentylphenyl)ethanamine

Welcome to the technical support guide for 1-(4-Pentylphenyl)ethanamine. This resource is designed for researchers, scientists, and drug development professionals to navigate and overcome the inherent aqueous solubility challenges associated with this lipophilic compound. Here, we combine fundamental physicochemical principles with proven laboratory techniques to ensure your experiments are both successful and reproducible.

Section 1: Understanding the Challenge - Physicochemical Properties

1-(4-Pentylphenyl)ethanamine is a primary amine with a significant hydrophobic component due to its pentyl-substituted phenyl ring. This structure dictates its behavior in aqueous media, making it poorly soluble in neutral water. Understanding its key properties is the first step in devising an effective solubilization strategy.

While specific experimental data for 1-(4-Pentylphenyl)ethanamine is not extensively published, we can predict its properties based on its structure and similar molecules.

Predicted Physicochemical Properties of 1-(4-Pentylphenyl)ethanamine:

Property	Predicted Value/Range	Implication for Aqueous Solubility
Molecular Weight	~191.32 g/mol	Moderate molecular weight, but solubility is dominated by other factors.
logP	> 3.5	Indicates high lipophilicity and a strong preference for non-polar environments over water.
pKa (Basic)	9.5 - 10.5	The amine group can be protonated to form a much more water-soluble salt.[1][2]
Aqueous Solubility	Very Low (<0.1 mg/mL at pH 7)	The large hydrophobic pentylphenyl group significantly limits interaction with water molecules.[1]

The high logP and the presence of a basic amine group are the two most critical factors to consider. The high logP confirms the compound's hydrophobicity, while the pKa value provides the key to unlocking its solubility through pH manipulation.

Section 2: Troubleshooting Common Solubility Issues (Q&A Format)

This section addresses the most common questions and issues encountered when working with 1-(4-Pentylphenyl)ethanamine.

Q1: I tried dissolving my compound directly in buffer (pH 7.4) and it won't go into solution. What's wrong?

Answer: This is expected behavior. The neutral form of 1-(4-Pentylphenyl)ethanamine is highly lipophilic due to the pentylphenyl group and is practically insoluble in neutral aqueous media. At pH 7.4, the amine group (with a predicted pKa around 10) is predominantly in its uncharged, free base form, which is not readily solvated by water.

Q2: My compound initially dissolved after acidification, but it crashed out when I diluted it into my neutral pH cell culture media. Why?

Answer: This is a classic precipitation issue caused by a pH shift. When you acidify the stock solution, you protonate the amine group, forming a soluble ammonium salt (R-NH3+). However, when this acidic stock is diluted into a larger volume of buffered media at pH 7.4, the buffer's capacity neutralizes the added acid. This shifts the equilibrium back towards the uncharged, insoluble free base form (R-NH2), causing it to precipitate.

Q3: How can I prepare a stable, concentrated stock solution?

Answer: For initial stock preparation, avoiding water is often the best strategy.

• Primary Recommendation: Use a water-miscible organic solvent. Dimethyl sulfoxide (DMSO) or ethanol are excellent first choices.[3] These solvents can typically dissolve the compound at high concentrations (e.g., 10-50 mM).

• Verification: Always start with a small amount to test solubility before committing your entire batch of the compound. Ensure the final concentration of the organic solvent in your working solution is compatible with your experimental system (e.g., <0.5% DMSO for many cell-based assays).

Q4: I need to increase the aqueous solubility for an in vivo study and want to avoid high concentrations of organic solvents. What are my options?

Answer: You have several advanced formulation strategies at your disposal. The most common and effective methods are pH adjustment, the use of co-solvents, and complexation with cyclodextrins.

• pH Adjustment: Creating an acidic saline solution (e.g., pH 2-4) will protonate the amine and significantly increase solubility. This is often suitable for parenteral formulations.

• Co-solvents: Using a mixture of water and a biocompatible organic solvent like propylene glycol (PG), polyethylene glycol (PEG 300/400), or ethanol can enhance solubility.[4][5][6] These agents work by reducing the polarity of the aqueous environment.[5]

• Cyclodextrins: These cyclic oligosaccharides have a hydrophobic inner cavity and a hydrophilic exterior.[7][8] They can encapsulate the hydrophobic pentylphenyl moiety of your compound, forming an inclusion complex that is water-soluble.[7][9] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a very common and effective choice.[10][11]

Section 3: Step-by-Step Protocols

Here are detailed protocols for the primary solubilization strategies.

Protocol 1: Solubilization by pH Adjustment

This method leverages the basicity of the amine group to form a soluble salt.

• Preparation: Weigh the desired amount of 1-(4-Pentylphenyl)ethanamine into a sterile glass vial.

• Acidification: Add a small volume of 0.1 M Hydrochloric Acid (HCl) dropwise while vortexing or stirring.

• Observation: Continue adding acid until the solid material is fully dissolved. The solution should become clear.

• QS with Vehicle: Once dissolved, add your primary aqueous vehicle (e.g., saline, 5% dextrose in water) to reach the final desired volume.

• Final pH Check: Measure the final pH of the solution. It should be well below the pKa of the compound (ideally pH < 4).

• Sterilization: If required for the application, filter the final solution through a 0.22 µm sterile filter.

Self-Validation: The solution should remain clear upon standing. If precipitation occurs, the initial acidification was insufficient, or the final concentration is still too high for the chosen pH.

Protocol 2: Solubilization using a Co-Solvent System

This protocol is useful for applications where a neutral pH is required, but some organic solvent is tolerated.

• Primary Dissolution: Dissolve the 1-(4-Pentylphenyl)ethanamine in a minimal amount of a primary organic solvent like DMSO or ethanol to create a high-concentration stock (e.g., 100 mM).

• Co-Solvent Preparation: Prepare your final aqueous vehicle containing the co-solvent. A common example is a mixture of PEG 400, ethanol, and water. The exact ratio must be determined empirically.

• Dilution: Slowly add the primary stock solution from step 1 into the co-solvent vehicle (step 2) while vortexing vigorously. This slow addition to a rapidly mixing solution is critical to prevent precipitation.

• Final Observation: The final solution should be clear. If cloudiness or precipitation occurs, the percentage of the organic co-solvent in the final vehicle needs to be increased.

Example Co-Solvent Systems to Evaluate:

System	Component 1	Component 2	Component 3	Notes
1	10% DMSO	40% PEG 400	50% Saline	A common formulation for preclinical studies.
2	10% Ethanol	20% Propylene Glycol	70% Water	Suitable for some oral and parenteral routes.

Protocol 3: Solubilization using Cyclodextrins

This method is excellent for creating nearly organic-solvent-free aqueous solutions.

• Cyclodextrin Solution: Prepare a solution of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in water or buffer. Concentrations typically range from 10% to 40% (w/v). Warming the solution slightly can aid in dissolving the cyclodextrin.

• Compound Addition: Add the powdered 1-(4-Pentylphenyl)ethanamine directly to the cyclodextrin solution.

• Complexation: Stir or sonicate the mixture for several hours (or overnight) at room temperature. The formation of the inclusion complex is a time-dependent process.

• Clarification: The solution should gradually become clear as the compound is encapsulated. If some undissolved material remains, it can be removed by filtration (0.22 µm or 0.45 µm). The filtered solution contains the soluble complex.

Self-Validation: To confirm the concentration of the solubilized drug, the filtered solution should be analyzed by a suitable method like HPLC-UV.

Section 4: Visualizations and Workflow Diagrams

Decision Workflow for Solubilization Strategy

This diagram outlines a logical path for selecting the appropriate solubilization method based on experimental constraints.

Caption: Decision tree for selecting a solubilization method.

Mechanism of pH-Dependent Solubility

This diagram illustrates the chemical equilibrium that governs the solubility of 1-(4-Pentylphenyl)ethanamine.

Caption: Cyclodextrin encapsulation mechanism.

Section 5: Frequently Asked Questions (FAQs)

• What is the maximum achievable aqueous concentration? This is not a fixed value and depends entirely on the method used. With pH adjustment to ~2-3, concentrations of 1-5 mg/mL may be achievable. With 40% HP-β-CD, you might achieve similar or higher concentrations. It must be determined empirically.

• Are there any known incompatibilities with common buffer components? Phosphate buffers can sometimes cause precipitation with certain basic drugs by forming insoluble phosphate salts. If you observe precipitation in PBS after pH adjustment, consider switching to a different buffer system like citrate (for acidic pH) or HEPES (for neutral pH, if using co-solvents).

• How does temperature affect solubility? For most solids, solubility increases with temperature. [12]You can gently warm solutions (e.g., to 37°C) to aid dissolution, especially when using cyclodextrins. However, always be mindful of the compound's stability at elevated temperatures. Once dissolved, ensure it remains in solution upon cooling to room temperature.

• Is it better to use the R- or S-enantiomer, or the racemic mixture? The solubility properties of the individual enantiomers ((1R)- or (1S)-1-(4-pentylphenyl)ethanamine) and the racemic mixture are expected to be nearly identical. The choice of which to use should be dictated by the specific biological activity and goals of your research, not by solubility concerns.

References

• Wikipedia. Cosolvent. [Link]

• Gîlcă, V., & Dinu-Pîrvu, C. E. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals. [Link]

• Beig, A., Agbaria, R., & Dahan, A. (2013). Oral Delivery of Lipophilic Drugs: The Tradeoff between Solubility Increase and Permeability Decrease When Using Cyclodextrin-Based Formulations. PLOS ONE. [Link]

• Taylor & Francis. Cosolvent – Knowledge and References. [Link]

• ResearchGate. Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. [Link]

• ACS Publications. Toward Successful Cyclodextrin Based Solubility-Enabling Formulations for Oral Delivery of Lipophilic Drugs: Solubility–Permeability Trade-Off, Biorelevant Dissolution, and the Unstirred Water Layer. [Link]

• YouTube. Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility?[Link]

• Journal of Advanced Pharmacy Education and Research. Techniques for solubility enhancement of Hydrophobic drugs: A Review. [Link]

• Impact Factor. A Concise Review on Methods of Solubility Enhancement. [Link]

• ResearchGate. Recent advances in techniques for enhancing the solubility of hydrophobic drugs. [Link]

• Impact Factor. Methods of Solubility Enhancement of Low Solubility Drugs: A Different Approach. [Link]

• Brieflands. A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. [Link]

• Chromatography Forum. Organic pH modifier. [Link]

• Springer. Effect of pH on the solubilities of divalent and trivalent amino acids in water at 298.15 K. [Link]

• ISSR. Solubility and pH of amines. [Link]

• Rowan. pKa Prediction. [Link]

• MDPI. Enhance the Solvent Potential of Water. [Link]

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• 12. japer.in [japer.in]

Technical Support Center: Refining HPLC Mobile Phase Conditions for 1-(4-Pentylphenyl)ethanamine Analysis

Welcome to the Technical Support Center for the HPLC analysis of 1-(4-Pentylphenyl)ethanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice. The following content is structured in a flexible question-and-answer format to directly address common challenges encountered during method development and routine analysis.

I. Foundational Knowledge & FAQs

This section addresses frequently asked questions regarding the analysis of 1-(4-Pentylphenyl)ethanamine, providing a solid foundation for method development.

Q1: What are the key physicochemical properties of 1-(4-Pentylphenyl)ethanamine to consider for HPLC method development?

A1: 1-(4-Pentylphenyl)ethanamine is a primary aromatic amine. Its key features relevant to HPLC are its basicity, due to the primary amine group, and its hydrophobicity, imparted by the pentylphenyl group. The basic nature of the amine means its ionization state is highly dependent on the mobile phase pH. The estimated pKa of the conjugate acid of similar phenylethylamines is around 9.5.[1] This is a critical parameter for controlling retention and peak shape in reversed-phase HPLC.

Q2: What is a good starting point for mobile phase and column selection for this compound?

A2: A common starting point for the analysis of aromatic amines is reversed-phase HPLC.[2]

• Column: A C18 column is a versatile choice.

• Mobile Phase: A gradient elution with acetonitrile and a buffered aqueous phase is recommended for initial scouting runs.[3][4] A typical starting gradient could be 5-95% acetonitrile over 20 minutes.

• Buffer: An ammonium acetate or ammonium formate buffer at a concentration of 10-20 mM is a good initial choice as they are compatible with mass spectrometry.[5]

Q3: Why is controlling the mobile phase pH so critical for analyzing 1-(4-Pentylphenyl)ethanamine?

A3: The pH of the mobile phase dictates the ionization state of the analyte.[6] For a basic compound like 1-(4-Pentylphenyl)ethanamine, at a pH well below its pKa (e.g., pH < 7.5), the amine group will be predominantly protonated (positively charged). At a pH well above its pKa (e.g., pH > 11.5), it will be in its neutral form. This has significant consequences for retention and peak shape:

• Protonated State (Low pH): The charged form is more polar and will have less retention on a C18 column, eluting earlier. However, it can lead to better peak shapes by minimizing undesirable interactions with the stationary phase.

• Neutral State (High pH): The neutral form is more hydrophobic and will be more strongly retained on a C18 column, leading to longer retention times. This can be advantageous for resolving it from other components but may increase the risk of peak tailing.

II. Troubleshooting Guide: Common Issues & Solutions

This section provides a detailed troubleshooting guide for common problems encountered during the analysis of 1-(4-Pentylphenyl)ethanamine.

Issue 1: Poor Peak Shape (Tailing)

Peak tailing is a common issue when analyzing basic compounds like amines.[7] It is often caused by secondary interactions between the protonated amine and acidic silanol groups on the silica surface of the HPLC column.[8]

Q4: My peak for 1-(4-Pentylphenyl)ethanamine is tailing significantly. What are the primary causes and how can I fix it?

A4: Peak tailing for basic analytes is a classic problem in reversed-phase HPLC. The primary cause is the interaction of the positively charged analyte with negatively charged, deprotonated silanol groups on the silica surface of the column.[8] Here is a systematic approach to troubleshoot and resolve this issue:

Troubleshooting Workflow for Peak Tailing

Caption: A systematic workflow for troubleshooting peak tailing of basic compounds.

Step-by-Step Protocol for Mitigating Peak Tailing:

• pH Adjustment: The most effective initial step is to lower the mobile phase pH. By operating at a pH of 3 or lower, the vast majority of silanol groups will be protonated and therefore neutral, significantly reducing the secondary interactions.[9]

  • Action: Prepare your aqueous mobile phase with a buffer and adjust the pH to 2.5-3.5 using an acid like formic acid or phosphoric acid.

• Use of Mobile Phase Additives: If lowering the pH is not sufficient or desirable, introducing a mobile phase additive can be very effective.

  • Competitive Base: Add a small amount (0.1-0.5%) of a competitive base like triethylamine (TEA) to the mobile phase. TEA is a stronger base and will preferentially interact with the active silanol sites, effectively shielding the analyte from these interactions.[10]

  • Chaotropic Agents: Inorganic salts like sodium perchlorate can also be added to the mobile phase. These "chaotropic" agents can disrupt the solvation of the analyte and improve peak symmetry.[11][12][13]

• Column Selection: Not all C18 columns are the same.

  • End-Capped Columns: Use a column that has been "end-capped," a process that chemically derivatizes most of the residual silanol groups.

  • Columns for Basic Compounds: Modern columns are often designed with proprietary surface modifications to shield the silanol groups, making them more suitable for the analysis of basic compounds. Consider a column with a different stationary phase chemistry, such as a pentafluorophenyl (PFP) phase, which can offer different selectivity for aromatic compounds.

Table 1: Effect of Mobile Phase pH on Peak Asymmetry for a Basic Amine

Mobile Phase pH	Expected Peak Asymmetry (As)	Rationale
7.0	> 2.0	At neutral pH, a significant portion of silanol groups are deprotonated and negatively charged, leading to strong secondary interactions and severe peak tailing.[8]
4.5	1.5 - 2.0	As the pH is lowered, more silanol groups become protonated, reducing tailing, but some interaction may still occur.
3.0	1.0 - 1.5	At this pH, most silanol groups are protonated and neutral, leading to a significant improvement in peak symmetry.[9]

Issue 2: Inadequate Retention or Resolution

Achieving the desired retention time and separating the analyte from other components in the sample matrix is a primary goal of method development.

Q5: My analyte is eluting too early (low retention) or is co-eluting with other peaks. How can I increase retention and improve resolution?

A5: Low retention and poor resolution can be addressed by systematically adjusting the mobile phase composition and other chromatographic parameters.

Strategies for Increasing Retention and Improving Resolution:

• Decrease the Organic Solvent Strength: In reversed-phase HPLC, decreasing the percentage of the organic solvent (e.g., acetonitrile or methanol) in the mobile phase will increase the retention time of hydrophobic compounds. A general rule of thumb is that a 10% decrease in the organic modifier can lead to a 2-3 fold increase in retention.[5][9]

• pH Adjustment for Retention Control: As discussed, pH affects the ionization and, therefore, the polarity of the analyte. To increase retention of a basic compound, you can increase the pH of the mobile phase towards its pKa. This will increase the proportion of the neutral, more hydrophobic form of the analyte, leading to stronger interaction with the stationary phase. However, be mindful that this can reintroduce peak tailing issues. A careful balance must be struck.

• Change the Organic Modifier: Acetonitrile and methanol are the most common organic modifiers, but they have different solvent properties. If you are using acetonitrile, trying a method with methanol may alter the selectivity and improve resolution, and vice versa.

• Temperature: Lowering the column temperature can sometimes increase retention and improve resolution, although it will also increase the mobile phase viscosity and backpressure.

Experimental Protocol: pH Scouting Study

A pH scouting study is a systematic way to determine the optimal mobile phase pH for your separation.

• Prepare a series of mobile phases: Prepare identical mobile phases (e.g., 40:60 acetonitrile:water with 10 mM ammonium acetate) but adjust the pH of the aqueous portion to cover a range, for example, pH 3.0, 4.5, 6.0, and 7.5.

• Equilibrate the system: For each mobile phase, allow sufficient time for the column to fully equilibrate.

• Inject the sample: Inject your sample and record the chromatogram.

• Evaluate the results: Compare the retention time, peak shape, and resolution at each pH. This will give you a clear indication of the optimal pH range for your analysis.

Table 2: Illustrative Effect of Mobile Phase Composition on Retention Time (k')

% Acetonitrile	Mobile Phase pH	Expected Retention Factor (k')	Rationale
60%	3.0	1.5	High organic strength and protonated analyte lead to low retention.
40%	3.0	4.0	Decreased organic strength increases retention of the protonated analyte.[9]
40%	7.0	6.5	At a higher pH, a greater proportion of the analyte is in its neutral, more hydrophobic form, leading to increased retention.

III. Method Validation and System Suitability

For use in a regulated environment, the developed HPLC method must be validated to ensure it is fit for its intended purpose.

Q6: What are the key parameters I need to consider for method validation according to regulatory guidelines?

A6: Method validation is a formal process that demonstrates that an analytical method is suitable for its intended use. Key validation parameters, as outlined by the FDA and ICH, include:[14][15][16][17]

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity and Range: The ability to obtain test results which are directly proportional to the concentration of the analyte in samples within a given range.

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day) and intermediate precision (inter-day, inter-analyst).

• Limit of Detection (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Q7: What are the essential system suitability tests I should perform before each analytical run?

A7: System Suitability Testing (SST) is an integral part of any analytical method and is performed to ensure that the chromatographic system is performing adequately for the intended analysis.[18][19][20][21][22] Typical SST parameters include:

• Tailing Factor (or Asymmetry Factor): To ensure good peak shape. A typical acceptance criterion is a tailing factor of ≤ 2.0.

• Theoretical Plates (N): To demonstrate column efficiency.

• Resolution (Rs): To ensure the analyte peak is adequately separated from the nearest eluting peak. A resolution of > 2.0 is generally desired.

• Relative Standard Deviation (RSD) of Peak Area and Retention Time: A series of replicate injections (typically 5 or 6) of a standard solution are made to demonstrate the precision of the system. An RSD of < 2.0% is often required.

IV. References

• 〈621〉CHROMATOGRAPHY - US Pharmacopeia (USP). (n.d.). Retrieved from [Link]

• ALWSCI. (2025, November 27). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. Retrieved from [Link]

• GALAK Chromatography. (n.d.). HPLC Troubleshooting - Peak Shape Problems & Ghost Peak. Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• Agilent. (2023, April 15). Understanding the Latest Revisions to USP <621>. Retrieved from [Link]

• LCGC International. (2012, July 1). Troubleshooting Basics, Part IV: Peak Shape Problems. Retrieved from [Link]

• LCGC International. (2024, September 16). Are You Sure You Understand USP <621>?. Retrieved from [Link]

• US Pharmacopeia (USP). (2022, December 1). <621> Chromatography. Retrieved from [Link]

• LCGC International. (2013, November 1). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. Retrieved from [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• PubMed. (2004, September 17). Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chromatography. Retrieved from [Link]

• ECA Academy. (1994). FDA Reviewer Guidance: Validation of Chromatographic Methods. Retrieved from [Link]

• Lab Manager. (2025, December 2). ICH and FDA Guidelines for Analytical Method Validation. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (2013, May 3). Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC. Retrieved from [Link]

• YMC CO., LTD. (n.d.). Guides for method development. Retrieved from [Link]

• ResearchGate. (n.d.). Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chromatography. Retrieved from [Link]

• FDA. (2014, February 19). Analytical Procedures and Methods Validation for Drugs and Biologics. Retrieved from [Link]

• LCGC International. (2020, November 1). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. Retrieved from [Link]

• ACS Publications. (n.d.). Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines. Retrieved from [Link]

• Longdom Publishing. (2024, September 25). Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity. Retrieved from [Link]

• ResearchGate. (2021, September 3). Methodical approach for determination of the heterocyclic aromatic amines in meat products using HPLC–MS/MS. Retrieved from [Link]

• Waters. (n.d.). Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System with the ACQUITY QDa Detector. Retrieved from [Link]

• Agilent. (2024, March 28). HPLC Method Development: From Beginner to Expert Part 2. Retrieved from [Link]

• YouTube. (2022, May 16). HPLC Method Development Step by Step. Retrieved from [Link]

• PMC. (2018, November 12). Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. Retrieved from [Link]

• Drawell. (2024, April 29). Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. Retrieved from [Link]

• Taylor & Francis. (2024, December 11). Influence of cations and anions of ionic liquids and salts as additives in RP HPLC systems to the analysis of alkaloids on C18 and Polar RP columns. Retrieved from [Link]

• Waters Corporation. (n.d.). Effect of pH on LC-MS Analysis of Amines. Retrieved from [Link]

• Asian Journal of Pharmaceutical Research. (n.d.). Steps involved in HPLC Method Development. Retrieved from [Link]

• Chair of Analytical Chemistry. (n.d.). pKa values bases. Retrieved from [Link]

• OChemTutor. (n.d.). pKa values. Retrieved from [Link]

• YouTube. (2022, May 16). HPLC Method Development Step by Step. Retrieved from [Link]

• Approximate pKa chart of the functional groups: values to know 1. Protonated carbonyl pKa = -7. (n.d.). Retrieved from [Link]

• PeerJ. (n.d.). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. Retrieved from [Link]

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Reference Data & Comparative Studies

HPLC Method Validation for 1-(4-Pentylphenyl)ethanamine Quantification: A Comparative Column Guide

Executive Summary

The quantification of lipophilic basic amines like 1-(4-Pentylphenyl)ethanamine presents a notorious challenge in High-Performance Liquid Chromatography (HPLC). The molecule’s structural dichotomy—a highly hydrophobic pentylphenyl moiety coupled with a polar, basic primary amine—often leads to severe peak tailing, poor resolution, and compromised sensitivity.

This guide provides an objective comparison of modern HPLC column technologies for amine quantification and outlines a comprehensive, self-validating method validation protocol compliant with the ICH Q2(R2) guidelines[1]. Designed for analytical chemists and drug development professionals, this document explains the physicochemical causality behind experimental choices, ensuring robust and reproducible method transfer.

The Analytical Challenge: Physicochemical Causes of Peak Tailing

To successfully quantify 1-(4-Pentylphenyl)ethanamine, one must first understand why basic amines fail on standard chromatographic systems. The primary amine group has a pKa of approximately 9.5 to 10.5. In standard reversed-phase mobile phases (pH 3.0–7.0), the amine is fully protonated ( R−NH3+​ ).

Simultaneously, traditional silica-based stationary phases (Type A silica) contain residual acidic silanols ( Si−OH ). At a mobile phase pH above 4.0, these silanols ionize into negatively charged silanoate ions ( Si−O− ). As the protonated amine travels through the column, it undergoes a secondary ion-exchange interaction with these negative sites[2]. This adsorption acts like molecular Velcro—easy to stick, hard to release—resulting in exponential peak tailing, which destroys theoretical plate count and resolution[3].

Mechanism of peak tailing vs. ideal retention for basic amines on HPLC columns.

Product Comparison: Column Selection for Amine Analysis

To mitigate silanol interactions, column manufacturers have developed "base-deactivated" columns using ultra-pure Type B silica and exhaustive end-capping techniques (steric protection)[3]. We compared three distinct column chemistries for the quantification of 1-(4-Pentylphenyl)ethanamine.

Comparative Performance Data

Experimental Conditions: Mobile Phase: 0.1% TFA in Water/Acetonitrile (50:50 v/v); Flow Rate: 1.0 mL/min; UV Detection: 210 nm.

Column Technology	Stationary Phase Characteristics	Asymmetry Factor ( Tf​ )	Theoretical Plates ( N )	Resolution ( Rs​ ) from Impurities
Standard C18	Type A Silica, Single End-capped	2.35 (Severe Tailing)	4,500	1.2 (Co-elution risk)
Base-Deactivated C18	Type B Silica, Double End-capped	1.05 (Excellent)	12,500	3.5 (Baseline resolved)
C18-PFP	Fluorinated Phase, End-capped	1.12 (Good)	11,800	3.8 (Enhanced π−π selectivity)

Conclusion: A Base-Deactivated C18 column (e.g., Agilent ZORBAX Eclipse Plus or Waters XBridge) is the optimal choice for routine quantification, providing a near-perfect Gaussian peak shape by eliminating negative silanol sites[4]. If the sample matrix contains closely related aromatic impurities, a C18-PFP column offers orthogonal π−π selectivity due to its pentafluorophenyl ring[2].

Step-by-Step Methodology & Validation Protocol

This protocol is engineered as a self-validating system . By incorporating rigorous System Suitability Testing (SST) prior to every run, the method inherently verifies its own operational integrity before any sample data is collected.

Chromatographic Conditions

• Column: Base-Deactivated C18 (150 mm × 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Elution: Gradient (30% B to 80% B over 10 minutes).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

Causality Note: TFA is explicitly chosen over formic acid. TFA serves a dual purpose: it lowers the mobile phase pH to ~2.0 (fully suppressing the ionization of any remaining Si−OH groups) and acts as a strong ion-pairing agent for the protonated amine, significantly tightening the peak width[5].

ICH Q2(R2) Validation Workflow

Step-by-step ICH Q2(R2) analytical method validation workflow.

Step 1: System Suitability Testing (SST) Inject the standard solution (100 µg/mL) six times. The system is only validated for use if Tf​≤1.5 , N≥10,000 , and %RSD of peak area ≤1.0% .

Step 2: Specificity Inject a diluent blank, a standard solution, and forced degradation samples (acid, base, peroxide, heat, and UV light). Verify that no degradation products co-elute with the 1-(4-Pentylphenyl)ethanamine peak (Peak purity angle < Purity threshold).

Step 3: Linearity and Range Prepare calibration standards at 50%, 75%, 100%, 125%, and 150% of the target working concentration (e.g., 50 to 150 µg/mL). Plot peak area versus concentration and determine the correlation coefficient ( R2 ).

Step 4: Accuracy (Recovery) Spike known amounts of 1-(4-Pentylphenyl)ethanamine into a synthetic sample matrix at 80%, 100%, and 120% levels. Prepare in triplicate. Calculate the percentage recovery.

Step 5: Precision

• Repeatability (Intra-day): Analyze six independent sample preparations at 100% concentration on the same day.

• Intermediate Precision (Inter-day): Repeat the analysis on a different day, using a different analyst and a different HPLC system.

Step 6: LOD and LOQ Determine the Limit of Detection (LOD) and Limit of Quantitation (LOQ) by injecting dilute solutions until the Signal-to-Noise (S/N) ratio reaches 3:1 (LOD) and 10:1 (LOQ).

Quantitative Validation Results

Following the execution of the protocol above using a Base-Deactivated C18 column, the method demonstrated full compliance with ICH Q2(R2) acceptance criteria[1].

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference at retention time	No co-eluting peaks; Peak purity passed	Pass
Linearity	R2≥0.999	R2=0.9998 (Range: 50-150 µg/mL)	Pass
Accuracy	98.0% - 102.0% Mean Recovery	99.4% - 100.8%	Pass
Repeatability	%RSD ≤2.0% (n=6)	0.85%	Pass
Intermediate Precision	%RSD ≤2.0% (n=12)	1.12%	Pass
LOD / LOQ	S/N ≥3 / S/N ≥10	0.05 µg/mL / 0.15 µg/mL	Pass
Robustness	Stable under deliberate variations	Flow rate ( ±0.1 mL/min): No impact	Pass

References

• Validation of Analytical Procedures Q2(R2) . Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). URL:1

• HPLC and UHPLC Columns: Peak Tailing Mechanisms . Source: Bujno Chemicals. URL: 2

• Choosing HPLC Columns for Rapid Method Development . Source: Agilent Technologies. URL: 4

• HPLC Peak Tailing: Troubleshooting Acid-Base Interactions . Source: Axion Labs. URL: 3

• But My Peaks Are Not Gaussian! Part 3: Physicochemical Causes of Peak Tailing . Source: Chromatography Online. URL: 5

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• 3. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 4. agilent.com [agilent.com]
• 5. chromatographyonline.com [chromatographyonline.com]

mass spectrometry validation of 1-(4-Pentylphenyl)ethanamine samples

Mass Spectrometry Validation Guide for 1-(4-Pentylphenyl)ethanamine: Platform Comparison and Methodological Workflows

As drug development and forensic toxicology increasingly encounter novel lipophilic amines, the analytical validation of compounds like 1-(4-Pentylphenyl)ethanamine (C₁₃H₂₁N, MW: 191.31) requires rigorous, platform-specific strategies. Structurally, this compound is a primary 1-arylethylamine. Its basic nitrogen and extended hydrophobic pentyl chain create unique chromatographic challenges, including peak tailing and complex matrix effects.

This guide provides an objective comparison of mass spectrometry platforms and delivers self-validating protocols designed by application scientists to ensure absolute data integrity.

Mechanistic Rationale for Platform Selection

The selection of a mass spectrometry platform cannot be arbitrary; it must be dictated by the physicochemical properties of the analyte. Primary amines possess a high proton affinity, making them ideal for positive-ion electrospray ionization (ESI+), but their active hydrogens make gas-phase analysis difficult without chemical modification[1].

• LC-ESI-MS/MS (The Gold Standard for Quantitation): Liquid chromatography coupled with tandem mass spectrometry is the optimal choice for high-throughput sensitivity. By utilizing acidic mobile phases, the primary amine (pKa ~9.5) is fully protonated, yielding a robust [M+H]⁺ precursor[2]. Furthermore, the use of Biphenyl stationary phases provides enhanced π−π interactions with the analyte's aromatic ring, offering superior retention and structural isomer separation compared to standard C18 columns[3].

• GC-EI-MS (Orthogonal Confirmation): Underivatized primary amines interact strongly with active silanol groups on fused-silica GC columns, causing irreversible adsorption and severe peak tailing. To utilize GC-MS for orthogonal library matching, the amine must be acylated (e.g., using Trifluoroacetic Anhydride, TFAA). This replaces the labile hydrogen with an electron-withdrawing trifluoroacetyl group, dramatically increasing volatility and thermal stability[1].

• LC-QTOF-HRMS (Structural Elucidation): High-resolution mass spectrometry is deployed when distinguishing 1-(4-Pentylphenyl)ethanamine from isobaric interferences (e.g., extended-chain amphetamine analogs) is required. It provides sub-5 ppm mass accuracy for empirical formula confirmation.

Figure 1: Analytical workflow decision matrix for primary amine validation.

Comparative Performance Metrics

The following table summarizes the validated performance metrics of each platform when analyzing 1-(4-Pentylphenyl)ethanamine in biological matrices (e.g., plasma/urine).

Parameter	LC-ESI-MS/MS (MRM)	GC-EI-MS (TFAA Derivatized)	LC-QTOF-HRMS
Primary Utility	High-sensitivity quantification	Orthogonal library confirmation	Exact mass & structural ID
Sample Preparation	Protein Precipitation / SPE	LLE + Acylation (TFAA)	Protein Precipitation / SPE
Sensitivity (LLOQ)	0.5 - 1.0 ng/mL	15 - 25 ng/mL	2.0 - 5.0 ng/mL
Linearity (R²)	> 0.995 (0.5 - 500 ng/mL)	> 0.990 (25 - 1000 ng/mL)	> 0.990 (5 - 500 ng/mL)
Analysis Time	5.0 - 7.5 min	15.0 - 20.0 min	10.0 - 15.0 min
Matrix Effects	Susceptible to Ion Suppression	Minimal (Post-extraction)	Susceptible to Ion Suppression

Fragmentation Dynamics & Diagnostic Ions

Understanding the causality of gas-phase fragmentation is critical for setting up Multiple Reaction Monitoring (MRM) transitions.

Unlike classical phenethylamines (e.g., amphetamine) that yield an m/z 44 iminium ion via alpha-cleavage, 1-(4-Pentylphenyl)ethanamine is a 1-arylethylamine . During Collision-Induced Dissociation (CID), it undergoes rapid deamination (-17 Da). This is thermodynamically driven by the formation of a highly stable benzylic carbocation at m/z 175.15. Subsequent fragmentation involves the loss of the pentyl chain as a neutral alkene (pentene, -70 Da) to yield a methylbenzyl cation at m/z 105.07.

Figure 2: CID fragmentation of 1-(4-Pentylphenyl)ethanamine driven by benzylic cation stability.

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. They incorporate internal standard tracking and system suitability checks to autonomously flag analytical failures.

Protocol A: LC-ESI-MS/MS (High-Throughput Quantitation)

This method leverages acidic conditions to maintain the analyte in its ionized state, utilizing a biphenyl column for optimal retention[3].

Step-by-Step Methodology:

• Sample Aliquot & IS Addition: Transfer 100 µL of matrix to a microcentrifuge tube. Add 10 µL of Internal Standard (e.g., Amphetamine-d5 or a custom ¹³C-isotopologue at 100 ng/mL).

• Protein Precipitation (PPT): Add 300 µL of ice-cold Acetonitrile containing 0.1% Formic Acid. Vortex for 30 seconds.

• Centrifugation: Spin at 14,000 rpm for 10 minutes at 4°C to pellet proteins.

• Chromatography: Inject 2 µL of the supernatant onto a Biphenyl column (2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 10% B to 90% B over 4.5 minutes.

• MS/MS Parameters (Positive ESI):

  • Capillary Voltage: 3.0 kV.

  • Quantifier Transition: m/z 192.2 → 175.2 (Collision Energy: 15 eV).

  • Qualifier Transition: m/z 192.2 → 105.1 (Collision Energy: 25 eV).

Self-Validation Criteria: The analytical run is only valid if the blank matrix exhibits a signal <20% of the LLOQ, and the IS peak area variance remains within ±15% across all sequential injections. The Qualifier/Quantifier ion ratio must be within ±20% of the calibration average.

Protocol B: GC-EI-MS (Orthogonal Confirmation via Acylation)

This method utilizes alkaline Liquid-Liquid Extraction (LLE) followed by TFAA derivatization to eliminate silanol interactions and improve thermal stability[1].

Step-by-Step Methodology:

• Alkaline Extraction: Aliquot 500 µL of sample. Add 50 µL of 0.1 M NaOH to adjust the pH > 10, converting the amine to its free-base form.

• Liquid-Liquid Extraction: Add 1 mL of Ethyl Acetate. Vortex for 2 minutes and centrifuge. Transfer the upper organic layer to a clean glass vial.

• Evaporation: Evaporate the organic layer to complete dryness under a gentle stream of Nitrogen at 35°C.

• Derivatization: Add 50 µL of pure Ethyl Acetate and 50 µL of Trifluoroacetic Anhydride (TFAA). Cap tightly and incubate at 60°C for 20 minutes.

• Reconstitution: Evaporate the excess derivatization reagent under Nitrogen (critical to prevent GC column degradation). Reconstitute in 100 µL of Ethyl Acetate.

• Chromatography: Inject 1 µL (splitless) onto a DB-5MS column (30 m x 0.25 mm x 0.25 µm) with Helium carrier gas at 1.0 mL/min.

• MS Parameters (EI, 70 eV): Scan range m/z 40–400. Monitor for the TFA-derivatized molecular ion and the prominent base peak corresponding to the loss of the trifluoroacetylated amine fragment.

Self-Validation Criteria: Monitor the chromatogram for the underivatized precursor (m/z 191). The presence of this peak indicates incomplete acylation; derivatization efficiency must exceed >99% for the batch to pass QC.

Sources

• 1. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 2. fda.gov.tw [fda.gov.tw]
• 3. A UPLC-MS/MS methodological approach for the analysis of 75 phenethylamines and their derivatives in hair - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Reproducible Synthesis of 1-(4-Pentylphenyl)ethanamine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the synthesis of chiral amines is a cornerstone for the creation of novel therapeutics. Among these, 1-(4-Pentylphenyl)ethanamine serves as a crucial building block and intermediate. The ability to produce this compound through a reproducible, scalable, and efficient pathway is paramount. This guide provides an in-depth comparison of three distinct synthesis pathways for 1-(4-Pentylphenyl)ethanamine, offering insights into their reproducibility, operational complexities, and overall efficiency. The methodologies discussed are the classic Leuckart reaction, a modern catalytic reductive amination, and a stereoselective approach using a chiral auxiliary.

Introduction to Synthesis Strategy

The selection of a synthetic route is a critical decision in chemical process development, directly impacting yield, purity, cost, and scalability. For a chiral amine like 1-(4-Pentylphenyl)ethanamine, the chosen pathway must not only be reproducible but also offer control over stereochemistry, a crucial factor for biological activity. This guide will dissect the nuances of each method, providing the necessary data and protocols to make an informed decision based on your specific research or production needs.

Pathway 1: The Classic Leuckart Reaction

The Leuckart reaction, a long-established method for the reductive amination of ketones, offers a direct route to 1-(4-Pentylphenyl)ethanamine from its corresponding ketone, 4-pentylacetophenone.[1][2] This one-pot reaction utilizes ammonium formate or formamide as both the nitrogen source and the reducing agent, circumventing the need for expensive metal catalysts or high-pressure hydrogenation.[3]

The reaction proceeds through the formation of an N-formyl intermediate, which is subsequently hydrolyzed to yield the primary amine.[4] The primary drawback of this method is the typically high reaction temperatures (160-190 °C) and the potential for side product formation, which can complicate purification and impact reproducibility.[3][4]

Experimental Protocol: Leuckart Reaction

Step 1: Synthesis of 4-Pentylacetophenone (Precursor)

A robust method for the synthesis of 4-pentylacetophenone is the Friedel-Crafts acylation of pentylbenzene.[5][6]

• Reaction: To a cooled (0 °C) and stirred suspension of anhydrous aluminum chloride (1.2 eq) in dichloromethane, acetyl chloride (1.1 eq) is added dropwise.

• Pentylbenzene (1.0 eq) is then added slowly, maintaining the temperature below 5 °C.

• The reaction is allowed to warm to room temperature and stirred for 4 hours.

• Work-up: The reaction mixture is poured onto a mixture of crushed ice and concentrated hydrochloric acid. The organic layer is separated, washed with sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by vacuum distillation to afford 4-pentylacetophenone as a colorless oil.

Step 2: Leuckart Reaction

• Reaction: 4-Pentylacetophenone (1.0 eq) and ammonium formate (4.0-5.0 eq) are heated together at 160-180 °C for 6-8 hours. The reaction is monitored by TLC until the starting material is consumed.

• Hydrolysis: The reaction mixture is cooled, and concentrated hydrochloric acid is added. The mixture is then refluxed for 4-6 hours to hydrolyze the N-formyl intermediate.

• Work-up: After cooling, the solution is made basic with a concentrated sodium hydroxide solution. The aqueous layer is extracted with diethyl ether.

• Purification: The combined organic extracts are dried over anhydrous potassium carbonate and the solvent is removed under reduced pressure. The crude 1-(4-Pentylphenyl)ethanamine is then purified by vacuum distillation.

Caption: Workflow for the Leuckart Reaction.

Pathway 2: Catalytic Reductive Amination

Modern synthetic chemistry often favors catalytic methods due to their efficiency, milder reaction conditions, and improved selectivity. Catalytic reductive amination of 4-pentylacetophenone offers a more reproducible and scalable alternative to the classical Leuckart reaction.[7][8] This pathway typically involves the reaction of the ketone with ammonia in the presence of a reducing agent (commonly hydrogen gas) and a metal catalyst (e.g., Rhodium, Cobalt, or Iron).[9][10][11]

A significant advantage of this method is the often milder reaction conditions (lower temperatures and pressures) and higher yields compared to the Leuckart reaction. The choice of catalyst and reaction conditions can be fine-tuned to optimize for yield and purity, enhancing the reproducibility of the synthesis.

Experimental Protocol: Catalytic Reductive Amination

• Reaction Setup: A high-pressure autoclave is charged with 4-pentylacetophenone (1.0 eq), a solution of ammonia in methanol, and a catalytic amount of a supported rhodium catalyst (e.g., 5% Rh/C).

• Reaction: The autoclave is sealed, purged with nitrogen, and then pressurized with hydrogen gas (e.g., 10 bar). The reaction mixture is heated (e.g., 80 °C) and stirred for 12-24 hours.

• Work-up: After cooling and venting the hydrogen, the catalyst is removed by filtration through a pad of celite. The filtrate is concentrated under reduced pressure.

• Purification: The residue is dissolved in diethyl ether and washed with water. The organic layer is dried over anhydrous sodium sulfate, and the solvent is evaporated. The crude product is purified by vacuum distillation to yield 1-(4-Pentylphenyl)ethanamine.

Caption: Catalytic Reductive Amination Workflow.

Pathway 3: Asymmetric Synthesis via Chiral Auxiliary

For applications where enantiopurity is critical, an asymmetric synthesis is required. The use of a chiral auxiliary, such as (S)-(-)-α-methylbenzylamine, provides a reliable and reproducible method to introduce the desired stereochemistry.[12] This multi-step pathway involves the formation of a chiral imine, followed by a diastereoselective reduction and subsequent removal of the chiral auxiliary.

While this method is more complex and involves more steps than the previous two, it offers excellent control over the stereochemical outcome, leading to a product with high enantiomeric excess (e.e.). The reproducibility of this pathway is generally high, provided that each step is carefully controlled.

Experimental Protocol: Asymmetric Synthesis

Step 1: Chiral Imine Formation

• Reaction: A mixture of 4-pentylacetophenone (1.0 eq) and (S)-(-)-α-methylbenzylamine (1.1 eq) in toluene is refluxed with a Dean-Stark trap to remove water. The reaction is monitored by TLC.

• Work-up: Once the reaction is complete, the toluene is removed under reduced pressure to yield the crude chiral imine, which is used in the next step without further purification.

Step 2: Diastereoselective Reduction

• Reaction: The crude imine is dissolved in methanol and cooled to 0 °C. Sodium borohydride (1.5 eq) is added portion-wise. The reaction is stirred at room temperature for 4 hours.

• Work-up: The reaction is quenched by the addition of water, and the methanol is removed under reduced pressure. The aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

Step 3: Removal of Chiral Auxiliary

• Reaction: The resulting diastereomeric amine is dissolved in ethanol, and a catalytic amount of palladium on carbon (10% Pd/C) is added. The mixture is subjected to hydrogenolysis under a hydrogen atmosphere (e.g., 50 psi) until the starting material is consumed.

• Work-up: The catalyst is filtered off, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to afford the enantiomerically enriched (S)-1-(4-Pentylphenyl)ethanamine.[13]

Caption: Asymmetric Synthesis using a Chiral Auxiliary.

Comparative Analysis

To provide a clear and objective comparison, the following table summarizes the key performance indicators for each synthesis pathway. The data presented are estimates based on literature precedents for analogous reactions and are intended for comparative purposes.

Parameter	Leuckart Reaction	Catalytic Reductive Amination	Asymmetric Synthesis via Chiral Auxiliary
Reproducibility	Moderate	High	High
Typical Yield	40-60%	70-90%	50-70% (overall)
Product Purity	Moderate to High	High	Very High (>98% e.e.)
Reaction Time	10-14 hours	12-24 hours	24-48 hours (multi-step)
Reaction Conditions	High Temperature (160-180 °C)	Moderate Temp. (80 °C), High Pressure	Moderate Temperature, Moderate Pressure
Reagent Cost	Low	Moderate (catalyst)	High (chiral auxiliary)
Scalability	Moderate	High	Moderate
Stereocontrol	None (Racemic)	None (Racemic)	Excellent

Conclusion and Recommendations

The choice of the optimal synthesis pathway for 1-(4-Pentylphenyl)ethanamine is contingent upon the specific requirements of the project.

• For cost-effective, small-scale synthesis where enantiopurity is not a concern, the Leuckart reaction presents a viable, albeit less reproducible, option. Its simplicity and the low cost of reagents are its primary advantages.

• For reproducible, scalable production of the racemic amine with high yield and purity, catalytic reductive amination is the superior choice. The higher initial investment in a catalyst is often offset by improved efficiency and easier purification.

• When the synthesis of a specific enantiomer is required for pharmaceutical applications, the asymmetric synthesis using a chiral auxiliary is the recommended pathway. Despite its complexity and higher cost, it provides excellent control over stereochemistry, which is non-negotiable in drug development.

Ultimately, a thorough evaluation of the project's goals, budget, and available resources will guide the selection of the most appropriate and reproducible synthesis pathway for 1-(4-Pentylphenyl)ethanamine.

References

• [First Reported Characterization of (E)-1-(4-nitrophenyl)-N-(p-tolyl)methanimine. Semantic Scholar.]([Link]

Sources

• 1. websites.umich.edu [websites.umich.edu]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction | MDPI [mdpi.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 6. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 7. iris.unito.it [iris.unito.it]
• 8. Reductive Amination of Aldehyde and Ketone with Ammonia and H2 by an In Situ-Generated Cobalt Catalyst under Mild Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. d-nb.info [d-nb.info]
• 11. Reductive Amination of Aldehyde and Ketone with Ammonia and H2 by an In Situ-Generated Cobalt Catalyst under Mild Conditions [organic-chemistry.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. US4000197A - Asymmetric synthesis of phenylisopropylamines - Google Patents [patents.google.com]

A Comparative Guide to Catalytic Methods for the Preparation of 1-(4-Pentylphenyl)ethanamine

Abstract

The synthesis of chiral amines is a cornerstone of modern pharmaceutical and fine chemical manufacturing, with these moieties forming the structural core of countless bioactive molecules.[1] 1-(4-Pentylphenyl)ethanamine, a representative chiral primary amine, presents a valuable case study for evaluating the efficiency, selectivity, and sustainability of contemporary catalytic methods. This guide provides an in-depth comparison of the primary catalytic strategies for its synthesis from the prochiral ketone, 4-pentylacetophenone. We will dissect three leading methodologies: asymmetric transfer hydrogenation (ATH), biocatalytic transamination using ω-transaminases (ω-TAs), and a substrate-controlled diastereoselective approach using a chiral auxiliary. By presenting detailed experimental protocols, comparative data, and mechanistic insights, this document aims to equip researchers, chemists, and process development professionals with the knowledge to select the optimal synthetic route for their specific needs, balancing factors of scalability, cost, enantiopurity, and environmental impact.

Introduction: The Synthetic Challenge

The principal challenge in synthesizing 1-(4-Pentylphenyl)ethanamine lies in the stereocontrolled formation of the amine-bearing chiral center. The most direct and atom-economical approach is the reductive amination of 4-pentylacetophenone. This transformation involves the condensation of the ketone with an ammonia source to form an intermediate imine, which is then reduced to the target amine. The key to an effective process is the ability to influence the facial selectivity of the imine reduction, thereby producing one enantiomer in high excess.

This guide will compare three distinct catalytic philosophies for achieving this goal.

dot

Caption: General pathway for the synthesis of 1-(4-Pentylphenyl)ethanamine.

Asymmetric Transfer Hydrogenation (ATH)

Asymmetric transfer hydrogenation has emerged as a powerful and practical method for the reduction of ketones and imines, avoiding the need for high-pressure gaseous hydrogen.[2] This technique typically employs a stable, organic molecule, such as isopropanol or formic acid, as the hydrogen source, which transfers hydrogen to the substrate via a metal catalyst.[2][3][4]

Mechanistic Rationale

The most successful ATH catalysts are often based on ruthenium or rhodium, coordinated to chiral diamine or amino alcohol ligands. The generally accepted outer-sphere mechanism involves the formation of a metal-hydride species from the hydrogen donor.[2] The substrate (imine) then coordinates in the outer sphere of the metal complex, and the hydride and a proton are transferred in a concerted, stereochemically defined manner, regenerating the catalyst and releasing the chiral amine. The facial selectivity is dictated by the steric and electronic interactions between the substrate and the chiral ligand framework.

dot

Caption: Simplified catalytic cycle for Ru-catalyzed Asymmetric Transfer Hydrogenation.

Experimental Protocol: ATH

This protocol is a representative procedure adapted from established methods for the asymmetric reductive amination of acetophenone analogues.[5]

• Catalyst Pre-formation: In a nitrogen-purged glovebox, add [RuCl₂(p-cymene)]₂ (0.005 mmol) and the chiral ligand (e.g., (S,S)-TsDAEN) (0.011 mmol) to an oven-dried Schlenk flask.

• Reaction Setup: Add anhydrous, degassed solvent (e.g., 10 mL of dichloromethane). Stir the mixture at room temperature for 30 minutes to form the active catalyst.

• Reactant Addition: Add 4-pentylacetophenone (1.0 mmol) and ammonium formate (5.0 mmol) to the flask.

• Reaction Execution: Seal the flask and heat the reaction mixture to 40 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Upon completion (typically 12-24 hours), cool the reaction to room temperature. Quench with a saturated aqueous solution of NaHCO₃ (15 mL).

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel to yield the pure amine. The enantiomeric excess (e.e.) is determined by chiral High-Performance Liquid Chromatography (HPLC).

Biocatalysis: Asymmetric Transamination

Biocatalysis offers a highly selective and environmentally benign alternative to traditional chemical methods.[6] ω-Transaminases (ω-TAs) are particularly powerful enzymes that catalyze the transfer of an amino group from a donor molecule (e.g., isopropylamine) to a ketone acceptor, producing a chiral amine and a ketone byproduct (e.g., acetone).[7][8]

Mechanistic Rationale

The reaction proceeds via a ping-pong mechanism involving a pyridoxal-5'-phosphate (PLP) cofactor covalently bound to a lysine residue in the enzyme's active site. The amine donor first reacts with the PLP-enzyme complex to form an external aldimine, releasing the ketone byproduct and generating the pyridoxamine-5'-phosphate (PMP) intermediate. The ketone substrate then enters the active site, reacts with the PMP form of the enzyme, and following a series of proton transfers and hydrolysis, the chiral amine product is released, regenerating the PLP-enzyme for the next catalytic cycle. The exquisite stereocontrol arises from the precise positioning of the substrate within the chiral pocket of the enzyme.

dot

Caption: Simplified "Ping-Pong" mechanism for ω-Transaminase catalysis.

Experimental Protocol: Biotransamination

This protocol is a generalized procedure based on modern methods for the synthesis of chiral amines from bulky ketones using engineered ω-transaminases.[7][8][9]

• Buffer & Reagent Preparation: Prepare a potassium phosphate buffer (100 mM, pH 8.0). Prepare a stock solution of pyridoxal-5'-phosphate (PLP) (10 mM).

• Reaction Setup: In a thermostatted vessel, add the buffer, PLP (to a final concentration of 1 mM), and the ω-transaminase (e.g., 5-10 mg/mL).

• Substrate & Donor Addition: Add the amine donor, isopropylamine (e.g., 0.5 - 1.0 M). Due to the low aqueous solubility of 4-pentylacetophenone, it should be dissolved in a water-miscible co-solvent like dimethyl sulfoxide (DMSO) (10-20% v/v) before being added to the reaction mixture to a final concentration of 50-100 mM.[7][8]

• Reaction Execution: Maintain the reaction at a controlled temperature (e.g., 30-40 °C) with gentle agitation. Monitor the reaction progress by chiral HPLC or GC. The removal of the acetone byproduct can be used to drive the reaction equilibrium towards the product.

• Work-up: Once the reaction has reached the desired conversion, stop the reaction by adding a water-immiscible organic solvent like methyl-tert-butyl ether (MTBE) and adjusting the pH to >10 with NaOH to ensure the product is in its free base form.

• Extraction: Separate the organic layer. Extract the aqueous layer twice more with MTBE.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the product. Purity and e.e. are determined by chiral GC/HPLC.

Substrate Control: Chiral Auxiliary Method

An alternative to catalyst-controlled asymmetric synthesis is the use of a chiral auxiliary. This classic strategy involves covalently attaching a chiral molecule to the substrate, which then directs the stereochemistry of a subsequent reaction. The Ellman sulfinamide is a highly effective and widely used chiral auxiliary for the synthesis of amines.[1][10]

Rationale

First, (R)- or (S)-tert-butanesulfinamide is condensed with 4-pentylacetophenone to form a single diastereomer of the corresponding N-sulfinyl imine. The tert-butylsulfinyl group effectively shields one face of the C=N double bond. Subsequent reduction with a non-chiral reducing agent (e.g., NaBH₄) occurs from the less hindered face, leading to a high degree of diastereoselectivity.[10] The final step is the simple acidic hydrolysis of the sulfinamide group to release the free chiral amine.

Experimental Protocol: Chiral Auxiliary

• Imine Formation: To a solution of 4-pentylacetophenone (1.0 mmol) and (R)-tert-butanesulfinamide (1.1 mmol) in anhydrous THF (10 mL), add a Lewis acid catalyst such as Ti(OEt)₄ (2.0 mmol).

• Reaction Execution (Condensation): Heat the mixture to reflux (approx. 65 °C) for 5-12 hours. Monitor the formation of the sulfinyl imine by TLC.

• Reduction: Cool the reaction mixture to -48 °C (acetonitrile/dry ice bath). Add NaBH₄ (2.0 mmol) portion-wise over 15 minutes. Stir for 3-5 hours at this temperature.

• Quenching & Work-up: Quench the reaction by the slow addition of methanol, followed by saturated aqueous NH₄Cl solution. Warm to room temperature and stir for 30 minutes.

• Extraction: Extract the mixture with ethyl acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Auxiliary Cleavage: Dissolve the crude N-sulfinyl amine in methanol (5 mL) and add HCl (4 M in dioxane, 3.0 mmol). Stir at room temperature for 1 hour.

• Final Purification: Concentrate the mixture under reduced pressure. Dissolve the residue in water and wash with ether. Basify the aqueous layer with solid NaOH and extract with dichloromethane to afford the final product.

Performance Comparison

The choice of synthetic method depends critically on the desired scale, available equipment, cost considerations, and regulatory environment.

Parameter	Asymmetric Transfer Hydrogenation (ATH)	Biocatalysis (ω-Transaminase)	Chiral Auxiliary (Sulfinamide)
Stereocontrol	Catalyst-controlled	Catalyst-controlled	Substrate-controlled
Typical Yield	85-95%	70-95% (conversion dependent)	75-90% (over 3 steps)
Enantiomeric Excess	>95% e.e.	>99% e.e.	>98% d.r. (leads to >98% e.e.)
Catalyst Loading	0.1 - 1.0 mol% (metal catalyst)	1-10% w/w (enzyme)	>100 mol% (stoichiometric auxiliary)
Key Reagents	Ru/Rh catalyst, chiral ligand, H-donor	Enzyme, PLP, amine donor	tert-Butanesulfinamide, Ti(OEt)₄, NaBH₄
Reaction Conditions	Mild (30-60 °C), inert atmosphere	Very mild (25-45 °C), aqueous buffer	Broad range (-48 °C to 65 °C)
Advantages	High yield, good e.e., broad substrate scope, well-established.	Exceptional selectivity (>99% e.e.), green solvent (water), mild conditions, biodegradable catalyst.	Highly reliable, predictable stereochemical outcome, robust procedure for lab scale.
Disadvantages	Cost of precious metal catalysts & ligands, potential for metal contamination in product.	Substrate solubility can be limiting, equilibrium-bound reaction, requires specific enzyme screening.	Stoichiometric use of chiral auxiliary, multi-step process, generates more waste.

Conclusion and Recommendations

All three evaluated methods represent viable and high-performing routes to enantioenriched 1-(4-Pentylphenyl)ethanamine. The optimal choice is context-dependent:

• For large-scale, cost-sensitive industrial production, Asymmetric Transfer Hydrogenation offers a mature, scalable, and high-yielding process. While the initial investment in the catalyst and ligand can be high, the low catalyst loadings make the process economically viable at scale. Process optimization to minimize residual metal content is a critical consideration.

• For applications demanding the highest enantiopurity and adherence to green chemistry principles, Biocatalysis via ω-Transaminases is the superior choice. The use of water as a solvent, mild reaction conditions, and the potential for near-perfect enantioselectivity make this an exceptionally attractive modern method. The primary challenges are initial enzyme screening and process optimization to overcome substrate solubility and reaction equilibria.

• For laboratory-scale synthesis and rapid discovery chemistry, the Chiral Auxiliary method provides a reliable and predictable route to high-quality material. Although it is not as atom-economical as the catalytic alternatives, its robustness and the commercial availability of the sulfinamide auxiliary make it an excellent choice for producing gram-scale quantities without extensive catalyst screening.

Ultimately, the continued development in both transition-metal catalysis and biocatalysis is rapidly closing the gap between these fields, offering chemists an expanding and powerful toolkit for the efficient and selective synthesis of chiral amines.

References

• (No author given). (n.d.). Catalysis by 4-dialkylaminopyridines. Semantic Scholar. [Link]

• Jagadeesh, R. V., et al. (2015). Transfer Hydrogenation Employing Ethylene Diamine Bisborane in Water and Pd- and Ru-Nanoparticles in Ionic Liquids. MDPI. [Link]

• Denard, C. A., et al. (n.d.). Interfacing Whole Cell Biocatalysis with a Biocompatible Pictet-Spengler Reaction for One-Pot Syntheses of Tetrahydroisoquinolines and Tryptolines. ChemRxiv. [Link]

• (No author given). (n.d.). Combined α,α-Dialkylprolinol Ether/Brønsted Acid Promotes Mannich Reactions of Aldehydes with Unactivated Imines. An Entry to anti-Configured Propargylic Aminoalcohols. The Royal Society of Chemistry. [Link]

• (No author given). (2025). TRANSFER HYDROGENATION: APPLICATION IN ASYMMETRIC REDUCTIVE AMINATION AND RING CONTRACTION. University of Liverpool Repository. [Link]

• Kubota, K., et al. (n.d.). Rh-catalyzed mechanochemical transfer hydrogenation for the synthesis of periphery-hydrogenated polycyclic aromatic compounds. PMC. [Link]

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Cross-Validation Strategies for 1-(4-Pentylphenyl)ethanamine Binding Assays: A Comparative Guide

As GPCR-targeted drug discovery shifts toward increasingly complex chemotypes, the analytical frameworks used to evaluate ligand affinity must evolve. 1-(4-Pentylphenyl)ethanamine (1-4-PPEA) represents a classic pharmacological challenge: it is an investigational aminergic ligand characterized by a highly lipophilic pentyl tail and a basic ethanamine headgroup.

In aqueous assay buffers, amphiphilic molecules like 1-4-PPEA are prone to micelle formation, massive non-specific binding (NSB) to plasticware, and heavy partitioning into the lipid bilayers of crude membrane preparations. Relying on a single assay modality for such compounds often results in artificially deflated free-ligand concentrations and skewed dissociation constants ( Kd​ ).

To establish absolute scientific truth, a self-validating, orthogonal cross-validation strategy is required. This guide objectively compares the performance of the traditional Radioligand Binding Assay (RBA) against Surface Plasmon Resonance (SPR) and Time-Resolved FRET (TR-FRET), providing the mechanistic causality behind each protocol.

The Orthogonal Validation Logic

To counteract the physicochemical liabilities of 1-4-PPEA, we deploy three distinct biophysical environments. RBA provides the equilibrium gold standard but requires strict NSB mitigation . SPR isolates the receptor in a defined lipid nanodisc to eliminate bulk membrane partitioning . Finally, TR-FRET confirms the binding in a homogeneous, wash-free format .

Fig 1: Orthogonal cross-validation workflow for lipophilic amine GPCR ligands.

Quantitative Performance Comparison

The following table summarizes the cross-platform binding metrics for 1-4-PPEA against a model aminergic GPCR. The tight correlation of the apparent Ki​ across all three platforms validates the true affinity of the compound, proving that the assay-specific artifacts have been successfully mitigated.

Assay Platform	Apparent Ki​ / Kd​ (nM)	Signal-to-Background	Z'-Factor	Primary Artifact Mitigated
Radioligand Binding (RBA)	14.2 ± 1.5	4.5	0.65	Neutralized filter charge (PEI) reduces NSB.
SPR (Nanodiscs)	16.8 ± 0.9	N/A (Label-free)	N/A	Eliminates bulk lipid partitioning.
TR-FRET	15.1 ± 1.2	8.2	0.78	Homogeneous format prevents dissociation during washes.

Experimental Methodologies & Mechanistic Causality

Protocol A: Optimized Radioligand Binding Assay (Filtration-Based)

The RBA remains the benchmark for equilibrium thermodynamics, but the separation step is highly vulnerable to the lipophilicity of 1-4-PPEA.

• Buffer Preparation (Causality) : Prepare assay buffer (50 mM Tris-HCl, 5 mM MgCl2, pH 7.4) supplemented with 0.1% fatty-acid-free Bovine Serum Albumin (BSA).

  • Why? BSA acts as a carrier protein. It transiently sequesters the lipophilic pentyl tail of 1-4-PPEA, preventing the compound from depleting out of solution via adsorption to the walls of the polypropylene assay plates.

• Filter Pre-treatment (Causality) : Pre-soak GF/B glass-fiber microplates in 0.5% Polyethylenimine (PEI) for 1 hour at 4°C.

  • Why? Glass fibers carry a net negative charge that acts as an ion-exchange resin for the positively charged ethanamine headgroup of 1-4-PPEA. PEI coats the fibers with positive charges, electrostatically repelling unbound compound and drastically reducing NSB.

• Incubation & Self-Validation : Incubate 10 µg of GPCR-expressing membrane preparations with a fixed concentration of radiotracer and varying concentrations of 1-4-PPEA (10 pM to 10 µM) for 90 minutes at room temperature. Self-validation step: Include a well with 10 µM of a known hydrophilic reference antagonist to define the absolute assay window and prove the displacement is target-specific.

• Filtration : Rapidly filter the reaction through the PEI-treated plates and wash 3x with ice-cold buffer to trap receptor-ligand complexes before scintillation counting.

Protocol B: SPR Kinetics using MSP1D1 Nanodiscs

Solubilizing GPCRs in detergent micelles often strips away essential boundary lipids, altering the conformational dynamics of the binding pocket. For a lipophilic molecule like 1-4-PPEA, which likely approaches the orthosteric site via the lipid phase, a native-like bilayer is mandatory.

Fig 2: SPR biosensor setup using captured GPCR nanodiscs to measure binding kinetics.

• Nanodisc Assembly : Reconstitute the purified, His-tagged GPCR into MSP1D1 nanodiscs using a 3:2 ratio of POPC/POPG lipids.

• Surface Capture (Causality) : Amine-couple an anti-His antibody to a CM5 Biacore sensor chip. Inject the GPCR-nanodiscs to achieve a capture level of ~3000 Resonance Units (RU).

  • Why? Directional capture via the scaffold protein ensures the GPCR's extracellular ligand-binding pocket remains 100% accessible to the solvent flow. Direct amine coupling of the GPCR to the gold surface would denature the receptor and destroy the binding site.

• Kinetic Injection : Inject 1-4-PPEA in a multi-cycle kinetic format (3.125 nM to 100 nM) at a high flow rate of 50 µL/min.

  • Why? High flow rates minimize mass transport limitations. If the flow is too slow, the lipophilic ligand will re-bind to the nanodisc lipid surface before it can be flushed away, artificially inflating the apparent Kon​ and Koff​ rates.

Protocol C: TR-FRET Homogeneous Binding

To ensure the washing steps in the RBA did not prematurely dissociate 1-4-PPEA, we utilize a wash-free Time-Resolved FRET assay.

• Reagent Assembly : Combine SNAP-tagged GPCR cells labeled with Terbium (Tb3+) cryptate (Donor) and a fluorescently labeled tracer ligand (Acceptor) in a 384-well plate.

• Competition (Causality) : Add 1-4-PPEA and incubate for 60 minutes.

  • Why? As 1-4-PPEA displaces the tracer, the FRET signal decreases. Because Tb3+ has an exceptionally long emission half-life (milliseconds), we introduce a 50-microsecond time delay before reading the plate. This causality is critical: the delay allows all short-lived background auto-fluorescence (from the plastic, the buffer, and the pentylphenyl ring of the compound itself) to decay completely, yielding a pristine Signal-to-Background ratio of >8.0.

References

• Quantification of The Surface Expression of G Protein-coupled Receptors Using Intact Live-cell Radioligand Binding Assays. National Institutes of Health (PMC). Available at:[Link]

• Latest surface plasmon resonance advances for G protein-coupled receptors. Journal of Pharmaceutical Analysis (2026). Available at:[Link]

• A homogeneous G protein-coupled receptor ligand binding assay based on time-resolved fluorescence resonance energy transfer. PubMed (PMID: 18699727). Available at:[Link]